gibberellin A1(1-)
Description
Historical Context and Discovery of Gibberellins (B7789140) in Plant Physiology
The story of gibberellins begins in the late 19th and early 20th centuries in Japan, with the observation of the "bakanae" or "foolish seedling" disease in rice. worldscientific.comgcwgandhinagar.com This disease caused rice plants to grow excessively tall and spindly, leading to reduced grain yield. worldscientific.com In 1898, Hori suggested a fungal pathogen was responsible, and in 1926, Eiichi Kurosawa successfully induced the symptoms in healthy rice seedlings using a filtered extract from the fungus Gibberella fujikuroi. gcwgandhinagar.comoup.com This pointed to a secreted substance as the causative agent.
The active compounds were first isolated in crystalline form in 1938 by Japanese scientists Teijiro Yabuta and Yusuke Sumiki, who named them gibberellin A and B. worldscientific.comworldscientific.com After World War II, this research garnered international attention, leading to the structural characterization of gibberellic acid (GA3) in the 1950s. oup.com The profound effects of these fungal metabolites on plant growth, such as rescuing dwarf mutants, led to the hypothesis that they were also endogenous plant growth regulators. nih.gov This was definitively confirmed in 1958 with the isolation of Gibberellin A1 from the immature seeds of runner beans (Phaseolus coccineus). nih.govslideshare.net This discovery established gibberellins as a new class of plant hormones. worldscientific.com
Biosynthesis and Early Characterization of Gibberellin A1(1-)
Gibberellin A1 is a diterpenoid acid synthesized through the terpenoid pathway. wikipedia.org The biosynthesis of GAs in higher plants is a complex process that occurs in three main stages across different cellular compartments: plastids, the endoplasmic reticulum, and the cytosol. wikipedia.orgnih.gov
The pathway begins in the plastids with the conversion of geranylgeranyl diphosphate (B83284) (GGDP) to ent-kaurene (B36324). wikipedia.orgnih.gov This involves two key enzymes: ent-copalyl diphosphate synthase (CPS) and ent-kaurene synthase (KS). wikipedia.org The ent-kaurene is then oxidized on the endoplasmic reticulum by ent-kaurene oxidase (KO) and ent-kaurenoic acid oxidase (KAO) to form GA12. nih.gov
In the cytosol, GA12 is converted into various other GAs. nih.gov The formation of the bioactive GA1 primarily occurs through the "early 13-hydroxylation pathway." researchgate.net In this pathway, GA53 is converted through a series of steps to GA20. The final and crucial step is the 3β-hydroxylation of GA20 to produce the biologically active GA1, a reaction catalyzed by the enzyme GA 3-oxidase. nih.govashs.org
Early characterization involved isolating minute quantities of the compound from large amounts of plant material. For instance, the initial isolation of GA1 involved processing 87.3 kg of immature runner bean seeds to yield just 2 mg of the crystalline substance. nih.gov The development of techniques like gas chromatography-mass spectrometry (GC-MS) later facilitated the identification and quantification of GAs in various plant tissues without needing to isolate pure compounds. oup.combohrium.com
Role of Gibberellin A1(1-) as a Bioactive Phytohormone
Gibberellin A1 is one of the few biologically active gibberellins, alongside GA3, GA4, and GA7. wikipedia.orgnih.gov These bioactive GAs share common structural features, including a hydroxyl group at the C-3β position, a carboxyl group at C-6, and a lactone bridge between carbons 4 and 10. wikipedia.org GA1 is considered a primary bioactive gibberellin controlling shoot elongation in many higher plants. researchgate.netcas.cz
Its bioactivity is mediated through a specific signaling pathway. GA1 binds to a soluble receptor protein called GIBBERELLIN INSENSITIVE DWARF1 (GID1). bohrium.comfrontiersin.org This binding event triggers a conformational change in the GID1 receptor, which then promotes its interaction with repressor proteins known as DELLA proteins. bohrium.comresearchgate.net The formation of the GA1-GID1-DELLA complex targets the DELLA protein for degradation via the proteasome. frontiersin.orgresearchgate.net The removal of DELLA repressors liberates transcription factors that, in turn, activate genes responsible for various growth responses. bohrium.comresearchgate.net
Key physiological processes regulated by GA1 include:
Stem Elongation: GA1 promotes cell division and expansion in stem tissues, leading to increased internode length. wikipedia.orgontosight.aimedchemexpress.com
Seed Germination: It helps break seed dormancy and promotes germination by inducing the synthesis of hydrolytic enzymes like α-amylase, which break down stored food reserves in the endosperm. wikipedia.orgnih.gov
Flowering and Fruit Development: GA1 is involved in the transition to flowering, flower development, and fruit growth. wikipedia.orgnih.gov
Leaf Expansion: It contributes to the regulation of leaf growth and expansion. nih.govontosight.ai
Significance of Gibberellin A1(1-) in Plant Developmental Biology Research
The study of GA1 has been instrumental in advancing our understanding of plant developmental biology. Research on GA1 and its signaling pathway has provided profound insights into how plant growth is regulated at the molecular level.
Table 1: Key Research Findings on Gibberellin A1(1-)
| Research Area | Key Findings | Significance |
|---|---|---|
| Dwarfism | Mutants deficient in GA1 biosynthesis (e.g., the le mutant in pea) exhibit a dwarf phenotype that can be rescued by the application of GA1. nih.govcas.cz | Established GA1 as the key hormone controlling stem elongation. Provided genetic tools to dissect the GA biosynthetic pathway. |
| Green Revolution | Many high-yielding semi-dwarf wheat and rice varieties developed during the "Green Revolution" have mutations that impair either GA biosynthesis or GA response, leading to reduced stem height and better resistance to lodging. wikipedia.orgresearchgate.net | Demonstrated the agricultural importance of manipulating GA levels and signaling for crop improvement. |
| Signal Transduction | Identification of the GID1 receptor and DELLA repressor proteins elucidated the core mechanism of GA perception and signaling. nih.govbohrium.com | Revealed a novel "de-repression" model of hormone action, where the hormone's role is to remove a growth inhibitor. |
| Hormonal Crosstalk | Studies show that auxin promotes GA1 biosynthesis by increasing the transcript levels of the GA 3-oxidase gene. nih.gov There is also an antagonistic relationship between GA and abscisic acid (ABA) in processes like seed germination and embryo development. wikipedia.orgnih.gov | Highlights the complex network of interactions between different phytohormone pathways in regulating plant development. |
| Photomorphogenesis | Light can regulate GA1 levels. For instance, in de-etiolating pea seedlings, light initially causes a drop in GA1 levels, contributing to the inhibition of elongation. nih.gov | Connects environmental signals like light to the internal hormonal control of plant growth and morphology. |
The use of GA-deficient and GA-insensitive mutants has been a cornerstone of this research, allowing scientists to link specific genes to steps in the GA metabolic pathway and to identify key components of the signaling cascade. ashs.orgcas.cz This work has not only illuminated fundamental biological processes but has also had significant practical applications, particularly in agriculture.
Compound List
Structure
2D Structure
3D Structure
Properties
Molecular Formula |
C19H23O6- |
|---|---|
Molecular Weight |
347.4 g/mol |
IUPAC Name |
(1R,2R,5S,8S,9S,10R,11S,12S)-5,12-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylate |
InChI |
InChI=1S/C19H24O6/c1-9-7-17-8-18(9,24)5-3-10(17)19-6-4-11(20)16(2,15(23)25-19)13(19)12(17)14(21)22/h10-13,20,24H,1,3-8H2,2H3,(H,21,22)/p-1/t10-,11+,12-,13-,16-,17+,18+,19-/m1/s1 |
InChI Key |
JLJLRLWOEMWYQK-OBDJNFEBSA-M |
Isomeric SMILES |
C[C@@]12[C@H](CC[C@@]3([C@@H]1[C@@H]([C@]45[C@H]3CC[C@](C4)(C(=C)C5)O)C(=O)[O-])OC2=O)O |
Canonical SMILES |
CC12C(CCC3(C1C(C45C3CCC(C4)(C(=C)C5)O)C(=O)[O-])OC2=O)O |
Origin of Product |
United States |
Molecular Pathways of Gibberellin A1 1 Biosynthesis and Catabolism
Enzymatic Steps in Gibberellin A1(1-) Synthesis
Role of Terpene Cyclases in Initial Steps
The initial committed step in gibberellin biosynthesis is the cyclization of geranylgeranyl diphosphate (B83284) (GGDP) to form ent-kaurene (B36324). biologynotesonline.comsteberlab.org This two-step reaction is catalyzed by a class of enzymes known as terpene cyclases, or more specifically, terpene synthases (TPSs). wikipedia.orgresearchgate.net These enzymes are pivotal as they construct the fundamental carbon skeleton of gibberellins (B7789140). researchgate.netrsc.org
In higher plants, this process requires two distinct enzymes:
ent-copalyl diphosphate synthase (CPS): This enzyme catalyzes the protonation-initiated cyclization of the acyclic GGDP to the bicyclic intermediate, ent-copalyl diphosphate (ent-CDP). nih.govtandfonline.com
ent-kaurene synthase (KS): Following the action of CPS, KS catalyzes the conversion of ent-CDP to the tetracyclic diterpene hydrocarbon, ent-kaurene. nih.govtandfonline.com
These initial cyclization reactions occur within the plastids. nih.govoup.com In contrast, fungi like Gibberella fujikuroi utilize a bifunctional terpene cyclase that carries out both steps. tandfonline.comnih.gov
Cytochrome P450 Monooxygenases in Gibberellin A1(1-) Pathway
Following the synthesis of ent-kaurene in the plastids, the pathway continues on the endoplasmic reticulum, where a series of oxidative reactions are catalyzed by cytochrome P450 monooxygenases (P450s). wikipedia.orgnih.govutas.edu.au These membrane-bound enzymes play a crucial role in modifying the ent-kaurene skeleton. utas.edu.au
Two key P450 enzymes are involved in the conversion of ent-kaurene to GA12, a precursor to GA1:
ent-kaurene oxidase (KO): This enzyme catalyzes the sequential oxidation of the C-19 methyl group of ent-kaurene to a carboxylic acid, forming ent-kaurenoic acid. steberlab.orgoup.com
ent-kaurenoic acid oxidase (KAO): KAO is responsible for the subsequent oxidation of ent-kaurenoic acid, which involves a mechanistically complex B-ring contraction to yield GA12-aldehyde, which is then oxidized to GA12. nih.govoup.comacs.org In some fungi, a single multifunctional P450 enzyme can catalyze multiple steps in this part of the pathway. pnas.org
It is noteworthy that the evolution of these P450-dependent steps appears to have occurred independently in plants and fungi. utas.edu.au
2-Oxoglutarate-Dependent Dioxygenases (2-ODDs) and Their Specificity to Gibberellin A1(1-) Precursors
The final stages of Gibberellin A1 biosynthesis occur in the cytosol and are catalyzed by a class of soluble enzymes known as 2-oxoglutarate-dependent dioxygenases (2-ODDs). nih.govoup.comresearchgate.net These enzymes are responsible for converting GA12 into the biologically active GA1 through a series of oxidative steps. nih.gov The 2-ODD superfamily is extensive in plants and has diversified to perform various specialized metabolic functions. researchgate.net
The key 2-ODDs involved in the formation of GA1 from its C20-GA precursors are:
GA 20-oxidase (GA20ox): This enzyme catalyzes several sequential oxidation steps, starting with the conversion of GA12 to GA15, then to GA24, and finally to GA9. pnas.org It also converts GA53 (the 13-hydroxylated equivalent of GA12) to GA20. researchgate.net GA20ox is a key regulatory point in the pathway. apsnet.org
GA 3-oxidase (GA3ox): This enzyme carries out the final step in the biosynthesis of bioactive GA1 by introducing a hydroxyl group at the 3β-position of its immediate precursor, GA20. nih.govoup.com
The activity of these dioxygenases is highly specific to their gibberellin precursors, ensuring the precise formation of the active hormone. researchgate.net In contrast, GA deactivation is also mediated by 2-ODDs, specifically GA 2-oxidases (GA2ox), which hydroxylate bioactive GAs like GA1 to form inactive catabolites such as GA8. nih.govbiologynotesonline.com
Genetic Regulation of Gibberellin A1(1-) Biosynthetic Genes
The biosynthesis of Gibberellin A1 is not a static process but is dynamically regulated at the genetic level in response to both internal developmental cues and external environmental signals. nih.govannualreviews.org This regulation primarily targets the genes encoding the biosynthetic enzymes, particularly those in the later stages of the pathway. oup.com
Transcriptional Control of GA20ox and GA3ox in Gibberellin A1(1-) Production
The genes encoding GA 20-oxidase (GA20ox) and GA 3-oxidase (GA3ox) are major control points in the GA biosynthetic pathway and are subject to tight transcriptional regulation. oup.comannualreviews.orgusp.br These enzymes often exist as small multigene families, with different members exhibiting distinct tissue-specific and developmental expression patterns. nih.govapsnet.orgnih.gov
The expression of GA20ox and GA3ox genes is influenced by various factors:
Developmental Signals: The expression of these genes is regulated throughout the plant's life cycle, impacting processes like seed germination, stem elongation, and flower development. annualreviews.orgtandfonline.com
Environmental Cues: Light is a significant environmental factor that modulates the transcription of GA20ox and GA3ox genes. nih.govusp.br For instance, red light can promote the expression of GA3ox genes, leading to an increase in active GA levels. nih.govusp.br
Hormonal Crosstalk: Other plant hormones, such as auxin, can also influence the expression of GA biosynthesis genes. steberlab.orgnih.gov
By controlling the transcript levels of GA20ox and GA3ox, plants can precisely regulate the production of bioactive GA1 in specific tissues and at specific times. apsnet.org
Feedback and Feed-forward Regulatory Mechanisms Affecting Gibberellin A1(1-) Biosynthesis
The gibberellin biosynthetic pathway is subject to a sophisticated homeostatic control system involving feedback and feed-forward mechanisms to maintain appropriate levels of active GAs. oup.com
Negative Feedback Regulation: High levels of bioactive GAs, including GA1, lead to the downregulation of the transcript levels of GA20ox and GA3ox genes. oup.comannualreviews.orgnih.govscispace.com This feedback inhibition prevents the excessive accumulation of active gibberellins. tandfonline.com This mechanism is mediated by GA signaling components, including DELLA proteins, which act as repressors of GA responses. nih.govtandfonline.com When GA levels are low, DELLA proteins accumulate and can indirectly lead to increased expression of GA20ox and GA3ox. pnas.orgtandfonline.com
Feed-forward Regulation: Conversely, high levels of bioactive GAs can promote the expression of genes encoding GA deactivating enzymes, such as GA2ox. nih.gov This feed-forward mechanism enhances the catabolism of active GAs, contributing to the homeostatic balance.
These regulatory loops ensure that the concentration of GA1 is tightly controlled, allowing the plant to respond effectively to developmental and environmental changes. oup.com
Data Tables
Table 1: Key Enzymes in Gibberellin A1(1-) Biosynthesis
| Enzyme | Abbreviation | Class | Location | Function |
| ent-copalyl diphosphate synthase | CPS | Terpene Cyclase | Plastid | Converts GGDP to ent-CDP. nih.govtandfonline.com |
| ent-kaurene synthase | KS | Terpene Cyclase | Plastid | Converts ent-CDP to ent-kaurene. nih.govtandfonline.com |
| ent-kaurene oxidase | KO | Cytochrome P450 | Endoplasmic Reticulum | Oxidizes ent-kaurene to ent-kaurenoic acid. steberlab.orgoup.com |
| ent-kaurenoic acid oxidase | KAO | Cytochrome P450 | Endoplasmic Reticulum | Converts ent-kaurenoic acid to GA12. nih.govoup.com |
| GA 20-oxidase | GA20ox | 2-ODD | Cytosol | Catalyzes multiple oxidation steps leading to GA9 and GA20. nih.govpnas.org |
| GA 3-oxidase | GA3ox | 2-ODD | Cytosol | Converts GA20 to the bioactive GA1. nih.govoup.com |
Table 2: Regulatory Mechanisms of Gibberellin A1(1-) Biosynthesis
| Regulatory Mechanism | Key Genes Targeted | Effect on GA1 Level | Mediators |
| Negative Feedback | GA20ox, GA3ox | Decrease | High GA levels, DELLA proteins. nih.govoup.comannualreviews.org |
| Feed-forward Regulation | GA2ox | Decrease | High GA levels. nih.gov |
| Transcriptional Upregulation | GA20ox, GA3ox | Increase | Low GA levels, light, auxin. nih.govusp.brnih.gov |
Mechanisms of Gibberellin A1(1-) Catabolism and Inactivation
The deactivation of the biologically active Gibberellin A1 (GA1) is a critical process for maintaining hormonal homeostasis within the plant. This is primarily achieved through catabolic pathways and conjugation, which convert active GAs into inactive forms.
Role of GA 2-oxidases in Gibberellin A1(1-) Deactivation
A primary mechanism for the inactivation of bioactive gibberellins, including GA1, is through 2β-hydroxylation, a reaction catalyzed by a class of enzymes known as GA 2-oxidases (GA2ox). nih.gov These enzymes are 2-oxoglutarate-dependent dioxygenases and are encoded by multigene families. oup.com The action of GA 2-oxidases on GA1 results in the formation of the inactive catabolite GA8. nih.gov Similarly, GA4, another bioactive gibberellin, is converted to its inactive form, GA34, by the same class of enzymes. nih.gov
The expression of genes encoding GA 2-oxidases is subject to a feed-forward regulation by bioactive GAs. plos.orgresearchgate.net This means that high levels of active gibberellins, such as GA1, can stimulate the transcription of GA2ox genes, thereby promoting their own deactivation and maintaining a balanced hormonal level. plos.org This regulatory loop is a key component of GA homeostasis.
GA 2-oxidases are categorized into different classes based on their substrate specificity. Class I and II GA 2-oxidases are known to act on C19-GAs, which include the bioactive forms like GA1 and GA4. nih.gov In contrast, Class III GA 2-oxidases primarily target C20-GAs, which are precursors in the GA biosynthetic pathway. oup.comnih.gov This differential substrate preference allows for fine-tuned regulation of GA levels at multiple points in the metabolic cascade. For instance, AtGA2ox7 and AtGA2ox8 in Arabidopsis thaliana are Class III enzymes that deactivate C20-GA precursors like GA12 and GA53. nih.gov
Studies in various plant species, including rice (Oryza sativa) and Arabidopsis, have demonstrated that the overexpression of GA 2-oxidase genes leads to a dwarf phenotype due to reduced levels of active gibberellins. researchgate.net Conversely, mutations that impair the function of GA 2-oxidase genes can result in increased levels of bioactive GAs. nih.gov
Conjugation and Storage of Gibberellin A1(1-)
In addition to enzymatic catabolism, gibberellins can be inactivated through conjugation, typically with glucose, to form glucosyl esters or ethers. This process renders the gibberellin inactive and can also serve as a form of storage. For example, in cowpea (Vigna sinensis), GA1 is rapidly metabolized to products identified as gibberellin A8 (GA8) and its glucoside, GA8-glucoside. oup.com These conjugated forms are generally more polar than their free acid counterparts.
The formation of these conjugates is a significant metabolic fate for GA1. In cowpea leaf discs, after an initial uptake of radioactively labeled GA1, a substantial portion of the radioactivity remaining in the tissue over time was in the form of GA8-glucoside. oup.com This suggests that conjugation is a key step in the long-term inactivation and potential sequestration of GA1 metabolites.
Subcellular Compartmentalization of Gibberellin A1(1-) Metabolism
The various stages of gibberellin metabolism are spatially separated within the plant cell, a phenomenon known as subcellular compartmentalization. The final steps of GA biosynthesis, which lead to the production of bioactive GAs like GA1, as well as their subsequent catabolism, are believed to occur in the cytoplasm. nih.govplos.org
Once synthesized or taken up by the cell, GA1 and its metabolites are subject to further compartmentalization. Studies using mesophyll protoplasts from barley (Hordeum vulgare) and cowpea have shown that a significant portion of applied GA1 accumulates in the vacuole. nih.govnih.gov This accumulation within the vacuolar sap, rather than being bound to the tonoplast membrane, suggests a mechanism for sequestering the hormone away from its sites of action in the cytoplasm and nucleus. nih.govnih.gov
Furthermore, research indicates a preferential accumulation of GA1 metabolites, such as GA8-glucoside, within the vacuole compared to GA1 itself. oup.com This differential compartmentation implies that the vacuole plays a crucial role not only in storing GA1 but also in sequestering its inactive catabolites, effectively removing them from the metabolic pool. The transport into the vacuole is thought to be a way to manage the concentration of active GAs in the cytoplasm and prevent potential detrimental effects, such as the uncoupling of pH gradients across intracellular membranes. capes.gov.broup.com
Transport and Distribution Dynamics of Gibberellin A1(1-) within Plant Tissues
The movement and distribution of gibberellins throughout the plant are essential for coordinating growth and development. While the precise mechanisms are still being fully elucidated, there is evidence for both short- and long-distance transport of GAs and their precursors.
The transport of GA1 itself appears to be a regulated process. Uptake of GA1 into cowpea leaves has been shown to be a saturable, carrier-mediated process that is dependent on pH and metabolic energy. nih.govnih.gov This suggests the involvement of specific transport proteins. Recent research has identified transporters from the NPF (NRT1/PTR FAMILY) and SWEET (Sugars Will Eventually be Exported Transporters) families in Arabidopsis that are capable of transporting gibberellins. researchgate.netnih.gov
The distribution of GA1 and its precursors is not uniform throughout the plant. For instance, in pea plants, the presence of fertilized ovules is necessary for the synthesis of GA1. researchgate.net This indicates that the transport of GA precursors to specific tissues, where they are converted to the active form, is a key regulatory step.
Molecular Perception and Signal Transduction of Gibberellin A1 1
Identification and Characterization of Gibberellin A1(1-) Receptors
The perception of gibberellin signals is the initial and critical step in the signaling cascade. Plants have evolved sophisticated receptor systems to recognize bioactive GAs like Gibberellin A1(1-).
The primary receptors for gibberellins (B7789140) are soluble nuclear proteins belonging to the GIBBERELLIN INSENSITIVE DWARF1 (GID1) family. researchgate.netbiorxiv.orgnih.gov These receptors were first identified in rice and subsequently found in other plant species, including Arabidopsis thaliana, which possesses three GID1 homologs (AtGID1a, AtGID1b, and AtGID1c). usp.brfrontiersin.org
The binding of a bioactive GA, such as Gibberellin A1(1-), to the GID1 receptor is a highly specific interaction. researchgate.netnih.gov GID1 proteins possess a hormone-binding pocket that accommodates the GA molecule. csic.es This binding event induces a conformational change in the GID1 protein, causing a flexible N-terminal extension to fold over and cover the binding pocket like a lid. csic.es This conformational change is crucial as it exposes a new surface on the GID1-GA complex, enabling it to interact with downstream regulatory proteins. csic.es
Research has shown that the affinity of GID1 for different GA molecules correlates with their biological activity. usp.br For instance, recombinant GID1 from rice exhibits a high affinity for biologically active GAs. researchgate.netnih.gov The formation of the GA-GID1 complex is the pivotal event that initiates the downstream signaling cascade, leading to the degradation of DELLA proteins. oup.com
While the soluble GID1 proteins are the well-established GA receptors, the existence of membrane-bound receptors has also been postulated. nih.govusp.brwikipedia.org Early evidence suggested the presence of a GA receptor at the plasma membrane in oat seeds. wikipedia.org However, despite extensive research, a definitive membrane-bound GA receptor has not yet been isolated and fully characterized. wikipedia.org
Some studies have proposed GCR1, a G-protein-coupled receptor analogue in plants, as a potential candidate that may bind to various phytohormones, including gibberellins. acs.org Theoretical modeling has explored the potential binding of Gibberellin A1 to GCR1, but experimental validation is still required to confirm its physiological role as a GA receptor. acs.org The functional relevance of a potential membrane-localized receptor and its interplay with the nuclear GID1 signaling pathway remains an area of active investigation. sci-hub.se
GIBBERELLIN INSENSITIVE DWARF1 (GID1) Family and Gibberellin A1(1-) Binding
Role of DELLA Proteins as Negative Regulators in Gibberellin A1(1-) Signaling
DELLA proteins are a family of nuclear-localized transcriptional regulators that act as master repressors of GA-responsive growth and development. portlandpress.comnih.govnih.govresearchgate.net In the absence of GA, DELLA proteins restrain plant growth by interacting with and inhibiting the activity of various transcription factors. nih.gov
The core mechanism of GA signaling involves the targeted degradation of DELLA proteins. portlandpress.comresearchgate.net The formation of the Gibberellin A1(1-)-GID1 complex is the trigger for this process. oup.com The GA-bound GID1 receptor interacts with the N-terminal domain of a DELLA protein, forming a stable tripartite GA-GID1-DELLA complex. biorxiv.orgresearchgate.net
This complex is then recognized by an F-box protein, which is a component of an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex. portlandpress.comnih.gov In Arabidopsis, the relevant F-box proteins are SLY1 (SLEEPY1) and SNE (SNEEZY)/SLY2, while in rice it is GID2. mdpi.com The SCF complex polyubiquitinates the DELLA protein, marking it for degradation by the 26S proteasome. portlandpress.comnih.govnih.gov The removal of the DELLA repressor allows for the transcription of GA-responsive genes, thereby promoting growth and development. researchgate.net
DELLA proteins are characterized by a conserved structure comprising a C-terminal GRAS domain and a unique N-terminal regulatory domain. biorxiv.org The N-terminal domain contains the characteristic DELLA motif (Asp-Glu-Leu-Leu-Ala) and other conserved motifs like LExLE and VHYNP, which are essential for the interaction with the GA-GID1 complex. oup.combiorxiv.org Deletions or mutations within this N-terminal domain can render the DELLA protein insensitive to GA-induced degradation, leading to a dwarf phenotype. nih.gov
The C-terminal GRAS domain is responsible for the primary repressor function of DELLA proteins. massey.ac.nz This domain mediates interactions with a multitude of transcription factors, thereby inhibiting their ability to regulate gene expression. oup.com The GRAS domain contains several conserved motifs, including VHIID, LHR1, LHR2, PFYRE, and SAW. csic.es
Table 1: Key Domains of DELLA Proteins and Their Functions in Gibberellin A1(1-) Signaling
| Domain | Conserved Motifs | Function |
| N-terminal Regulatory Domain | DELLA, LExLE, VHYNP | Mediates interaction with the GA-GID1 complex, essential for GA-induced degradation. oup.combiorxiv.org |
| C-terminal GRAS Domain | VHIID, LHR1, LHR2, PFYRE, SAW | Responsible for the repressor activity by interacting with and inhibiting transcription factors. massey.ac.nzcsic.es |
Gibberellin A1(1-)-Induced Degradation of DELLA Proteins via the Ubiquitin-Proteasome Pathway
Downstream Signaling Components and Regulatory Networks of Gibberellin A1(1-)
The degradation of DELLA proteins unleashes a cascade of transcriptional changes. Freed from the repressive grip of DELLAs, various transcription factors can now regulate the expression of a wide array of genes involved in diverse developmental processes.
DELLAs are known to interact with and inhibit PHYTOCHROME (B1172217) INTERACTING FACTORs (PIFs), which are key regulators of light signaling and hypocotyl elongation. frontiersin.orgbiorxiv.org By promoting the degradation of DELLAs, Gibberellin A1(1-) allows PIFs to become active and promote growth.
Recent research has also uncovered additional layers of regulation within the GA signaling pathway. For example, microRNAs, such as OsmiR396 in rice, have been shown to modulate GA signaling by targeting the transcripts of GA-responsive genes. plantae.org This highlights the intricate and multi-faceted nature of the regulatory networks governed by gibberellins.
Transcription Factors Regulated by Gibberellin A1(1-) Signaling
The binding of Gibberellin A1 to its receptor initiates a cascade that ultimately modulates the activity of numerous transcription factors. This regulation primarily occurs through the targeted degradation of DELLA proteins, which act as master repressors by sequestering and inactivating a wide array of transcription factors. wikipedia.orgoup.com The removal of DELLA proteins releases these transcription factors, allowing them to regulate the expression of their target genes and initiate GA-dependent responses.
Key transcription factors and transcriptional regulators involved in this pathway include:
DELLA Proteins : While acting as transcriptional repressors, DELLA proteins are central to the signaling cascade. researchgate.net In the absence of GA1, DELLA proteins bind to and inhibit other transcription factors. wikipedia.org Upon the formation of the GA1-GID1 complex, DELLA proteins are targeted for ubiquitination and subsequent degradation by the 26S proteasome. sci-hub.sewikipedia.org This degradation is the key event that relieves the repression of GA-responsive pathways. In Arabidopsis thaliana, the DELLA family comprises five members: GAI (GIBBERELLIN-INSENSITIVE), RGA (REPRESSOR OF ga1-3), RGL1 (RGA-LIKE 1), RGL2 (RGA-LIKE 2), and RGL3 (RGA-LIKE 3), each with partially overlapping functions. oup.com
Phytochrome Interacting Factors (PIFs) : PIFs are a subfamily of basic helix-loop-helix (bHLH) transcription factors that are key promoters of elongation growth and are negatively regulated by light. wikipedia.orgoup.com DELLA proteins directly interact with and inhibit the activity of PIFs, such as PIF3 and PIF4. frontiersin.org The GA1-induced degradation of DELLAs liberates PIFs, enabling them to bind to the promoters of their target genes and stimulate processes like stem elongation. wikipedia.orgfrontiersin.org
GATA Transcription Factors : The GATA family transcription factors GNC (GATA, NITRATE-INDUCIBLE, CARBON-METABOLISM INVOLVED) and GNL/CGA1 (GNC-LIKE/CYTOKININ-RESPONSIVE GATA FACTOR 1) have been identified as downstream targets in the GA signaling pathway. frontiersin.orgpnas.org The expression of GNC and GNL is repressed by PIFs. frontiersin.org Therefore, the activation of PIFs following DELLA degradation leads to the repression of GNC and GNL, which themselves act as repressors of GA-mediated responses like germination and flowering. frontiersin.orgfrontiersin.org
NAC Transcription Factors : In rice, the DELLA protein SLENDER RICE1 (SLR1) interacts with NAC domain transcription factors (e.g., NAC29/31). This interaction represses the expression of genes involved in secondary wall cellulose (B213188) synthesis. oup.com The presence of gibberellin leads to the degradation of SLR1, releasing the NAC transcription factors to activate their downstream targets. oup.com
MYB Transcription Factors : The transcription factor GAMYB is a well-documented GA-induced gene regulator, particularly in the cereal aleurone layer, where it activates genes encoding hydrolytic enzymes during germination. oup.com In the GA-regulated cellulose synthesis pathway in rice, the transcription factor MYB61 is a direct target of NAC29/31, which in turn activates the expression of CELLULOSE SYNTHASE (CESA) genes. oup.com
Other Hormone-Related Transcription Factors : The DELLA-mediated repression extends to transcription factors involved in other phytohormone signaling pathways, creating a complex cross-talk network. DELLAs have been shown to inhibit key transcription factors in ethylene (B1197577) signaling (e.g., EIN3) and brassinosteroid signaling (e.g., BZR1), thereby integrating GA signals with other hormonal cues to fine-tune plant growth. oup.commdpi.com The transcription factor ERF11 has been identified as a positive regulator that promotes internode elongation by activating both gibberellin biosynthesis and signaling. oup.com
Genetic Modulators of Gibberellin A1(1-) Response
The response of a plant to Gibberellin A1 is not static; it is dynamically controlled by a suite of genetic modulators. These components include the hormone's receptor, elements of the degradation machinery, and feedback loops involving biosynthesis and catabolism genes. Their interplay determines the sensitivity and magnitude of the GA1 response.
Key genetic modulators include:
GID1 (GIBBERELLIN INSENSITIVE DWARF1) Receptors : GID1 is the soluble nuclear receptor that directly binds bioactive gibberellins, including GA1. sci-hub.senih.gov This binding event is the first step in signal perception and causes a conformational change in the GID1 protein, which enables it to interact with DELLA proteins. pnas.orgnih.gov In Arabidopsis, there are three GID1 orthologs (GID1a, GID1b, and GID1c) with both redundant and specific functions in mediating GA responses. frontiersin.orgnih.gov The abundance and specific type of GID1 protein present in a cell are critical determinants of its sensitivity to GA1. nih.govnih.gov
DELLA Proteins : As the central repressors, the genes encoding DELLA proteins are key genetic modulators. Gain-of-function mutations, such as gai-1, create a stabilized DELLA protein that cannot be degraded, resulting in a GA-insensitive dwarf phenotype. biologists.com The semi-dwarfing Rht (Reduced height) genes, which were pivotal to the Green Revolution in wheat, are alleles of DELLA genes that confer GA insensitivity. cambridge.org Conversely, loss-of-function mutations in DELLA genes can suppress the phenotype of GA-deficient mutants. sci-hub.se
F-box Proteins (SLY1/GID2) : Following the formation of the GA1-GID1-DELLA complex, an F-box protein is recruited to target the DELLA protein for destruction. wikipedia.orgportlandpress.com In Arabidopsis, this F-box protein is SLEEPY1 (SLY1), and its ortholog in rice is GIBBERELLIN INSENSITIVE DWARF2 (GID2). wikipedia.orgoup.com These proteins are components of an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex, which attaches ubiquitin to the DELLA protein, marking it for degradation by the 26S proteasome. Mutations in SLY1 or GID2 lead to the accumulation of DELLA proteins and a consequent GA-insensitive phenotype. wikipedia.orgoup.com
SCARECROW-LIKE 3 (SCL3) : SCL3 is another member of the GRAS protein family that interacts with DELLA proteins. It acts as a positive regulator of the GA pathway, functioning antagonistically to the DELLAs. frontiersin.org The balance between DELLA and SCL3 activity helps to modulate the output of the GA signaling pathway.
GA Biosynthesis and Catabolism Genes : The GA signaling pathway is subject to feedback regulation. High levels of bioactive GA, perceived through the GID1-DELLA system, lead to the transcriptional repression of genes encoding key biosynthesis enzymes like GA 20-oxidase (GA20ox) and GA 3-oxidase (GA3ox). oup.comnih.gov Simultaneously, high GA levels upregulate genes for catabolic enzymes like GA 2-oxidase (GA2ox), which deactivates bioactive GAs. mdpi.comnih.gov This feedback mechanism allows the cell to maintain GA homeostasis and fine-tune its responsiveness to the hormone.
Physiological and Developmental Processes Regulated by Gibberellin A1 1
Regulation of Seed Germination and Dormancy by Gibberellin A1(1-)
Gibberellin A1(1-) is instrumental in breaking seed dormancy and promoting germination. ontosight.aiwikipedia.orgomexcanada.com This process is fundamentally linked to the antagonistic relationship between gibberellins (B7789140) and another plant hormone, abscisic acid (ABA), which is responsible for inducing and maintaining dormancy. frontiersin.orgnih.gov The balance between GA and ABA levels and the seed's sensitivity to these hormones is a central mechanism controlling the transition from a dormant to a germinative state. nih.gov
During germination, GA1(1-) triggers the synthesis of hydrolytic enzymes, such as α-amylase, in the aleurone layer of cereal grains. wikipedia.org These enzymes are crucial for breaking down stored food reserves, like starch, into usable sugars that provide energy for the growing embryo. wikipedia.org Research has shown that GA-deficient mutants often exhibit strong seed dormancy and fail to germinate without the application of exogenous GA. frontiersin.org Conversely, mutations in genes that negatively regulate GA signaling can rescue the non-germinating phenotype of these mutants. frontiersin.org Environmental cues, such as temperature, also interact with GA pathways to influence seed dormancy and germination. frontiersin.orgresearchgate.net
Table 1: Key Factors in GA1(1-)-Regulated Seed Germination
| Factor | Role in Germination | Supporting Evidence |
|---|---|---|
| α-amylase | Enzyme induced by GA1(1-) that hydrolyzes starch into glucose for the embryo. wikipedia.org | GA1(1-) stimulates the transcription of the α-amylase gene. wikipedia.org |
| Abscisic Acid (ABA) | A hormone that promotes and maintains seed dormancy, acting antagonistically to GA1(1-). frontiersin.orgnih.gov | The balance between GA and ABA levels controls the switch between dormancy and germination. nih.gov |
| DELLA Proteins | Negative regulators of GA signaling; their degradation, promoted by GA1(1-), is necessary for germination to proceed. wikipedia.org | Mutations in DELLA genes can overcome the germination failure of GA-deficient mutants. frontiersin.org |
| Temperature | Environmental cue that can influence GA synthesis and sensitivity, thereby affecting dormancy. frontiersin.orgresearchgate.net | High temperatures can increase dormancy by affecting GA pathways. frontiersin.org |
Modulation of Stem Elongation and Cell Expansion by Gibberellin A1(1-)
One of the most well-documented roles of Gibberellin A1(1-) is the promotion of stem elongation. ontosight.aiwikipedia.orgomexcanada.commedchemexpress.com This is achieved through the stimulation of both cell division and cell elongation in the internodal regions of the stem. ontosight.aiomexcanada.com GA1(1-) is considered the primary endogenous gibberellin that controls stem elongation in several plant species, including spinach. medchemexpress.comresearchgate.net
Influence of Gibberellin A1(1-) on Flowering Time and Flower Development
Gibberellin A1(1-) plays a significant, albeit complex, role in regulating the transition from vegetative growth to flowering, as well as in the subsequent development of floral organs. ontosight.aiwikipedia.orgnih.gov Its influence on flowering time is particularly pronounced in long-day plants and biennials, where it is often a key signal for floral induction. nih.gov In some species, GA can shorten the juvenile phase, allowing for an earlier transition to flowering. ashs.org
In the model plant Arabidopsis thaliana, the GA pathway is one of several that control flowering time. nih.gov It promotes flowering by activating key floral integrator genes such as SUPPRESSOR OF OVEREXPRESSION OF CONSTANS 1 (SOC1) and LEAFY (LFY). nih.gov While not always essential for the initiation of floral organs, GA signaling is crucial for their normal growth and development, including the development of petals and stamens. nih.gov However, in some fruit trees like mango, high concentrations of applied gibberellins can delay or even reduce flowering. dpi.qld.gov.au
Role of Gibberellin A1(1-) in Fruit Development and Senescence
Gibberellin A1(1-) is a key regulator of fruit development, influencing processes from fruit set to growth and eventual senescence. wikipedia.orgmdpi.comjournalijecc.com Research in tomato has provided strong evidence that GA1 is the active gibberellin for fruit growth. nih.gov The application of GA biosynthesis inhibitors leads to decreased fruit set and growth, an effect that can be reversed by applying GA. nih.gov
Pollination is a key event that triggers an increase in GA biosynthesis in the ovary, primarily by upregulating the expression of genes encoding the enzyme GA 20-oxidase. nih.gov This leads to the development of the fruit. In some cases, the application of gibberellins can induce parthenocarpy, the development of fruit without prior fertilization. egyankosh.ac.in Furthermore, gibberellins are involved in delaying fruit senescence by, for example, inhibiting the degradation of chlorophyll (B73375) and regulating other aspects of ripening. mdpi.com
Gibberellin A1(1-) Effects on Root System Architecture and Growth
The role of gibberellins in root development is multifaceted and context-dependent. nih.govrothamsted.ac.uk While high concentrations can be inhibitory, there is clear evidence that GA signaling is necessary for normal root extension, influencing both cell division in the meristem and cell expansion in the elongation zone. ontosight.airothamsted.ac.uk Roots are capable of synthesizing their own gibberellins, and they generally require lower concentrations for normal growth compared to shoots. rothamsted.ac.uk
Recent research has highlighted the role of GA in regulating root system architecture. nih.govnih.gov For instance, in poplar, gibberellins have been shown to repress lateral root formation. nih.gov This suggests a mechanism where GA integrates the development of the shoot and root systems, potentially allowing the plant to allocate resources strategically. nih.gov In sweet potato, applied gibberellin inhibited the formation of storage roots while promoting stem elongation, indicating a trade-off in resource allocation regulated by this hormone. nih.gov The downstream signaling components, DELLA proteins, are key in mediating these effects on root architecture. rothamsted.ac.uk
Regulation of Leaf Expansion and Morphology by Gibberellin A1(1-)
The levels of bioactive gibberellins, including GA1, are critical for normal leaf development. nih.gov The central genes involved in GA biosynthesis are regulated by various factors, including light and other phytohormones, which in turn affects leaf growth. nih.gov DELLA proteins act as repressors of leaf growth, and GA promotes their degradation, thus allowing for cell expansion and division to occur. nih.govnih.gov The intricate network of GA signaling and its crosstalk with other hormones ultimately shapes the final size and form of the leaves. nih.gov
Role in Tuberization and Other Specialized Organ Development
Gibberellin A1(1-) generally acts as a negative regulator of tuber formation in plants like potato and sweet potato. mdpi.complos.org The formation of tubers, which are specialized storage organs, is often induced by environmental cues such as short-day photoperiods. plos.org These cues lead to a decrease in the levels of bioactive gibberellins in the stolons, the underground stems from which tubers develop. plos.org
The inhibitory role of GA in tuberization is linked to its primary function of promoting cell elongation. mdpi.com Overexpression of GA biosynthesis genes often results in taller plants with delayed or inhibited tuber formation. mdpi.com Conversely, reducing GA levels, for instance by overexpressing a gene that deactivates GAs (like StGA2ox1 in potato), can promote tuber initiation. plos.org This antagonistic relationship between GA and tuber formation highlights the hormone's role in partitioning resources between vegetative growth (shoots) and storage organ development (tubers). nih.govmdpi.com
Interactions and Crosstalk of Gibberellin A1 1 with Other Phytohormones
Synergistic and Antagonistic Interactions with Auxins
Gibberellin A1(1-) and auxins exhibit both cooperative and opposing interactions that are critical for developmental processes such as stem elongation, root growth, and fruit development. scielo.br Generally, a positive interplay is observed where auxin promotes the biosynthesis of gibberellins (B7789140). nih.govmdpi.com For instance, in several plant species including pea and Arabidopsis, auxin has been shown to upregulate the expression of key gibberellin biosynthesis genes like GA20-oxidase and GA3-oxidase, while simultaneously downregulating the catabolic gene GA2-oxidase. mdpi.com This leads to an increase in the levels of bioactive gibberellins, including what would become Gibberellin A1(1-).
Conversely, gibberellins can modulate auxin-related gene expression. mdpi.com The nature of this interaction—whether synergistic or antagonistic—often depends on the specific context, including the tissue type and the particular set of Auxin Response Factors (ARFs) induced by gibberellin. mdpi.com In pea stem elongation, a clear synergistic effect is observed when gibberellic acid and indole-3-acetic acid are applied together. nih.gov This suggests that both hormones are required for a maximal growth response. Studies have indicated that gibberellin action must precede auxin action for this synergistic growth regulation to occur. nih.gov
In root development, the interaction is also crucial. Gibberellin-stimulated root elongation in Arabidopsis requires auxin, as the effect is diminished when the primary source of auxin (the shoot apex) is removed or when auxin transport is inhibited. nih.gov This highlights a dependency of gibberellin action on a functional auxin signaling pathway.
| Interaction Type | Process | Molecular Mechanism (Example) | Organism/Tissue |
| Synergistic | Stem Elongation | Joint application of GA and IAA leads to enhanced growth response. nih.gov | Pea (dwarf) |
| Synergistic | Fruit Development | Auxin stimulates GA biosynthesis, contributing to fruit set and growth. scielo.br | Tomato |
| Synergistic | Root Elongation | GA-induced root growth is dependent on auxin presence and transport. nih.gov | Arabidopsis |
| Antagonistic | Apical Dominance | Auxin promotes apical dominance, while cytokinins (which can be influenced by GA) promote lateral bud growth. scielo.br | Tomato |
Interplay with Abscisic Acid (ABA) in Developmental Regulation
Gibberellin A1(1-) and abscisic acid (ABA) are well-known antagonists, exerting opposing effects on fundamental developmental processes such as seed dormancy, germination, and vegetative growth. researchgate.netfrontiersin.org The ratio between these two hormones is often a critical determinant for the transition between developmental stages. nih.gov
During seed dormancy and germination, ABA plays a primary role in inducing and maintaining dormancy, while gibberellins promote germination. researchgate.net ABA can inhibit the expression of genes encoding hydrolytic enzymes, such as α-amylase, which are induced by gibberellins and are essential for mobilizing stored nutrients in the seed. nih.gov The interaction is reciprocal; ABA can influence gibberellin metabolism and signaling, and vice versa. For example, the ABA-responsive transcription factor ABI4 has been shown to directly promote the expression of a gibberellin-inactivating gene, GA2ox7, thereby reducing the levels of active gibberellins. frontiersin.org
This antagonistic relationship extends to post-germinative growth, including root and shoot development. frontiersin.org In general, gibberellins promote cell elongation and division, leading to growth, whereas ABA is often inhibitory. The balance between their signaling pathways is crucial for adapting growth to environmental conditions. For instance, under stress conditions that lead to increased ABA levels, gibberellin-mediated growth is often restrained.
| Process | Role of Gibberellin A1(1-) | Role of Abscisic Acid (ABA) | Key Regulatory Component (Example) |
| Seed Germination | Promotes germination by inducing hydrolytic enzymes. nih.gov | Maintains dormancy and inhibits germination. researchgate.net | ABI4 (transcription factor) frontiersin.org |
| Flowering | Promotes the transition to flowering. researchgate.net | Can inhibit the floral transition. researchgate.net | FLC (FLOWERING LOCUS C) researchgate.net |
| Root Growth | Promotes primary root growth. researchgate.net | Inhibits primary root growth. researchgate.net | Antagonistic regulation of cell division and elongation. |
| Seedling Development | Promotes hypocotyl and stem elongation. frontiersin.org | Inhibits hypocotyl and stem elongation. frontiersin.org | Balance of biosynthesis and catabolism of both hormones. frontiersin.org |
Crosstalk with Cytokinins in Growth and Development
The interaction between gibberellins and cytokinins is predominantly antagonistic and plays a significant role in regulating processes like meristem activity, cell differentiation, and shoot and root elongation. nih.govresearchgate.net
In shoot development, cytokinins are crucial for initiating and maintaining the shoot apical meristem, while gibberellins are more involved in the subsequent elongation of cells. nih.gov There is evidence of reciprocal inhibition: cytokinins can suppress gibberellin production and promote its deactivation, while gibberellins can inhibit cytokinin responses. nih.gov For instance, KNOX proteins, which are involved in maintaining meristem identity, can enhance the expression of a cytokinin biosynthesis gene, leading to higher cytokinin levels, while also repressing gibberellin biosynthesis. researchgate.net
The SPINDLY (SPY) protein in Arabidopsis serves as a key node in the crosstalk between these two pathways. nih.gov SPY acts as a negative regulator of gibberellin signaling but also as a positive regulator of cytokinin signaling. nih.gov This dual function suggests that SPY is a central component in integrating the signals from both hormones to control developmental outcomes. nih.gov For example, gibberellins, acting through the degradation of DELLA proteins, can repress various cytokinin responses, from seedling development to senescence. nih.gov
| Developmental Process | Effect of Gibberellin A1(1-) | Effect of Cytokinin | Nature of Interaction |
| Shoot Elongation | Promotes elongation. nih.gov | Can inhibit elongation. nih.gov | Antagonistic |
| Root Elongation | Promotes elongation. nih.gov | Can inhibit elongation. nih.gov | Antagonistic |
| Shoot Meristem Activity | Promotes cell division and expansion at later stages. nih.gov | Controls meristem initiation and activity. nih.gov | Antagonistic/Sequential |
| Cell Differentiation | Can inhibit cytokinin-induced differentiation in culture. nih.gov | Promotes differentiation. | Antagonistic |
Modulation by Ethylene (B1197577) Signaling Pathway
The interaction between gibberellin and ethylene is complex, exhibiting both antagonistic and synergistic relationships depending on the developmental context and environmental conditions. Ethylene is a gaseous hormone known for its role in responses to stress, fruit ripening, and senescence. mdpi.com
A well-studied antagonistic interaction occurs in root and hypocotyl growth of etiolated seedlings. nih.gov Ethylene typically inhibits elongation, a process promoted by gibberellins. This interaction is mediated, at least in part, through the DELLA proteins, which are central repressors of gibberellin signaling. nih.gov Ethylene signaling has been shown to delay the gibberellin-induced degradation of DELLA proteins, thereby enhancing their growth-repressing function. nih.gov This modulation occurs through the CTR1 signaling pathway. nih.gov
However, positive interactions have also been documented. nih.gov In submerged deepwater rice, both ethylene and gibberellin levels increase, and they act synergistically to promote internode elongation, allowing the plant to reach the water surface. nih.gov Gibberellins can also promote ethylene-mediated responses such as apical hook formation in dark-grown seedlings. nih.gov
| Process/Condition | Gibberellin A1(1-) Role | Ethylene Role | Interaction Outcome |
| Root Growth (Etiolated) | Promotes elongation. nih.gov | Inhibits elongation. nih.gov | Antagonistic |
| Hypocotyl Elongation (Etiolated) | Promotes elongation. nih.gov | Inhibits elongation. nih.gov | Antagonistic |
| Apical Hook Formation | Promotes the response. nih.gov | Induces formation. nih.gov | Synergistic |
| Internode Elongation (Submergence) | Promotes elongation. nih.gov | Promotes elongation. nih.gov | Synergistic |
Integration with Brassinosteroid Signaling Networks
A key molecular link between the two pathways is the physical interaction between DELLA proteins (negative regulators of GA signaling) and BRASSINAZOLE RESISTANT1 (BZR1), a primary transcription factor in the BR signaling pathway. pnas.org This interaction is inhibitory; DELLA proteins can bind to BZR1 and prevent it from binding to the promoters of its target genes, thereby dampening the BR response. pnas.org When gibberellin levels are high, DELLA proteins are degraded, releasing BZR1 to activate BR-responsive genes and promote growth. pnas.org
In addition to this signaling crosstalk, there is evidence that brassinosteroids can regulate gibberellin biosynthesis. oup.com In Arabidopsis, BRs have been described as master regulators of gibberellin biosynthesis, and in rice, they modulate cell elongation by affecting gibberellin metabolism. oup.com This suggests that part of the growth-promoting effect of brassinosteroids may be mediated through an increase in the levels of bioactive gibberellins. oup.com
| Interaction Level | Mechanism | Consequence |
| Signaling | Physical interaction between DELLA proteins and the BZR1 transcription factor. pnas.org | DELLA proteins inhibit BZR1 activity, thus integrating GA and BR signals to control gene expression for growth. pnas.org |
| Metabolism | Brassinosteroids can regulate the expression of GA biosynthesis genes. oup.com | BRs can modulate the levels of bioactive gibberellins, influencing growth. oup.com |
| Development | Cooperative regulation of cell elongation and seed germination. oup.comnih.gov | Synergistic promotion of growth processes. |
Interactions with Jasmonates and Strigolactones
Gibberellins also engage in crosstalk with jasmonates (JAs) and strigolactones (SLs), hormones primarily known for their roles in defense and developmental plasticity, respectively.
The relationship between gibberellins and jasmonates is often antagonistic, particularly in the context of growth versus defense trade-offs. mdpi.com DELLA proteins appear to be central to this interaction, as they can physically interact with JAZ proteins, the key repressors in the JA signaling pathway. mdpi.com This interaction can lead to a mutual repression of the two pathways, allowing the plant to prioritize either growth (promoted by GAs) or defense (mediated by JAs) depending on the circumstances. mdpi.com However, in some developmental contexts, such as flower development, a cooperative interaction has been observed. mdpi.comzju.edu.cn Gibberellins can promote JA biosynthesis by upregulating key enzymes, and the resulting JA is required for normal stamen development. zju.edu.cn
Strigolactones, which regulate shoot branching and root architecture, also interact with the gibberellin pathway. encyclopedia.pub The perception and signaling mechanisms of SLs and GAs share some similarities. encyclopedia.pub In terms of shoot architecture, GAs generally promote bud outgrowth, while SLs are inhibitory. encyclopedia.pub Mechanistically, SLs can negatively regulate GA signaling, while GA signaling, in turn, can repress the expression of SL biosynthesis genes. encyclopedia.pub However, the outcome of this crosstalk can be context-dependent; for instance, during the germination of thermo-inhibited seeds, SLs have been found to modulate the ABA/GA ratio in a way that increases gibberellin accumulation. mdpi.com
| Interacting Hormone | Key Processes | Nature of Interaction | Molecular Hub (Example) |
| Jasmonates | Growth-defense trade-off, flower development. mdpi.comzju.edu.cn | Primarily antagonistic, but can be cooperative. mdpi.com | DELLA-JAZ protein interaction. mdpi.com |
| Strigolactones | Shoot branching, seed germination. mdpi.comencyclopedia.pub | Primarily antagonistic, but context-dependent. mdpi.comencyclopedia.pub | Regulation of biosynthesis and signaling pathways. encyclopedia.pub |
Complex Regulatory Networks Integrating Multiple Hormone Signals
The regulation of plant development is not a simple sum of individual hormone actions but rather the output of a highly interconnected and dynamic regulatory network. oup.com Gibberellin A1(1-) signaling is a crucial component of this network, where its inputs are integrated with signals from auxins, ABA, cytokinins, ethylene, brassinosteroids, and other signaling molecules to produce a coordinated developmental response. nih.gov
DELLA proteins have emerged as central hubs in this network, acting as integrators of multiple hormonal and environmental signals. researchgate.net By interacting with key components of other signaling pathways (e.g., BZR1 in the BR pathway, JAZ proteins in the JA pathway) and being subject to regulation by hormones like ethylene, DELLAs allow for a sophisticated level of crosstalk. mdpi.comnih.govpnas.org This enables the plant to make nuanced decisions, such as modulating growth in response to shade, which involves the interplay of auxins, gibberellins, and cytokinins, or balancing growth with stress responses. oup.com
Gibberellin A1 1 in Plant Responses to Environmental Cues and Stress
Light-Mediated Regulation of Gibberellin A1(1-) Metabolism and Signaling
Light is a critical environmental factor that influences virtually every aspect of a plant's life, from germination to flowering. The regulation of gibberellin A1(1-) levels and signaling is a key mechanism through which light exerts its control over plant development.
Photoperiodic Control of Gibberellin A1(1-) Levels
Photoperiod, the relative length of day and night, significantly influences the levels of active gibberellins (B7789140), including gibberellin A1(1-), in many plant species. usp.br This control is often exerted through the regulation of genes encoding key enzymes in the gibberellin biosynthesis pathway, particularly GA 20-oxidase and GA 3-oxidase. usp.br
In the short-day plant sorghum (Sorghum bicolor), the diurnal rhythm of gibberellin A1(1-) levels is under photoperiodic control. nih.govcapes.gov.br Under inductive short-day conditions (10-hour photoperiod), the peak of both gibberellin A20 and gibberellin A1(1-) levels shifts to early morning, which is associated with hastened flowering. nih.govcapes.gov.br Conversely, under non-inductive long-day conditions (18- and 20-hour photoperiods), the peak shifts to midday, and flowering is delayed. nih.govcapes.gov.br This suggests that the timing of the gibberellin A1(1-) peak, as regulated by photoperiod, plays a role in floral initiation. nih.gov
In long-day plants like spinach and Silene, as well as in woody plants such as Salix and hybrid aspen, photoperiod also regulates active GA levels by controlling different steps of GA biosynthesis. usp.br Similarly, in potato, a short-day plant, inductive short-day conditions alter the diurnal rhythm of GA20ox transcript abundance, which is linked to tuber formation. usp.br
The transfer of etiolated pea seedlings to light results in a rapid decrease in the content of gibberellin A1(1-). usp.brnih.gov This initial drop is mediated by a light-induced increase in the 2β-hydroxylation of gibberellin A1(1-) to the inactive form, gibberellin A8. nih.gov
| Plant Species | Photoperiod Condition | Effect on Gibberellin A1(1-) Levels | Developmental Response | Reference |
|---|---|---|---|---|
| Sorghum (Sorghum bicolor) | Short Day (10h) | Peak shifts to early morning | Hastened flowering | nih.govcapes.gov.br |
| Sorghum (Sorghum bicolor) | Long Day (18h, 20h) | Peak shifts to midday | Delayed flowering | nih.govcapes.gov.br |
| Pea (Pisum sativum) | Transfer from dark to light | Rapid decrease | De-etiolation | usp.brnih.gov |
| Potato (Solanum tuberosum) | Short Day | Altered diurnal rhythm of precursor (GA20) | Tuber formation | usp.br |
Phytochrome (B1172217) Involvement in Gibberellin A1(1-) Responses to Light Quality
Phytochromes are photoreceptors that play a crucial role in mediating plant responses to red and far-red light, thereby influencing processes like de-etiolation and stem elongation. usp.brnih.gov They regulate both the biosynthesis of gibberellins and the plant's sensitivity to them.
In several species, including Arabidopsis, tobacco, potato, and cowpea, phytochrome controls stem elongation by modifying GA biosynthesis and catabolism. usp.br Specifically, phytochrome B (phyB) has been shown to affect responsiveness to gibberellins in Arabidopsis. In lettuce and Arabidopsis seeds, red light promotes the synthesis of gibberellin A1(1-) by inducing the expression of GA 3-oxidase genes through phytochrome action. usp.brplos.org This effect is reversible by far-red light, a classic characteristic of phytochrome-mediated responses. nih.govplos.org
In pea seedlings, phytochrome controls stem elongation by regulating the inactivation of gibberellin A1(1-) through 2β-hydroxylation. usp.br Treatment with far-red light enhances the amount of gibberellin A1(1-) that remains unmetabolized in the epicotyl. usp.br In sorghum, a phytochrome B null mutant (phyB-1) exhibits altered diurnal rhythms of gibberellin A1(1-) levels compared to genotypes with functional phytochrome B, highlighting the role of this photoreceptor in controlling GA levels in response to photoperiod. nih.gov
The signaling pathway through which light regulates GA biosynthesis involves components like COP1 and HY5. In pea, the LONG1 protein, an ortholog of the Arabidopsis bZIP transcription factor HY5, is central to mediating the effects of light on GA biosynthesis. nih.govresearchgate.net Mutant long1 seedlings show a significant impairment in the light-induced regulation of active GA levels. nih.govresearchgate.net
| Plant Species | Light Treatment/Condition | Phytochrome Involvement | Effect on Gibberellin A1(1-) Metabolism/Response | Reference |
|---|---|---|---|---|
| Lettuce (Lactuca sativa) | Red light | Phytochrome action | Promotes GA1 synthesis by inducing Ls3h1 expression | nih.gov |
| Pea (Pisum sativum) | Far-red light | Phytochrome control | Inhibits inactivation of GA1 by 2β-hydroxylation | usp.br |
| Sorghum (Sorghum bicolor) | Different photoperiods | Phytochrome B (phyB) | Regulates diurnal rhythm of GA1 levels | nih.gov |
| Arabidopsis | Red light | Phytochrome action | Promotes GA synthesis for germination | usp.br |
Temperature Effects on Gibberellin A1(1-) Biosynthesis and Action
Temperature is another major environmental factor that profoundly impacts plant growth and development. Gibberellin A1(1-) biosynthesis and signaling are key components of the plant's response to both cold and heat stress.
Cold Stress Tolerance and Gibberellin A1(1-)
Exposure to cold temperatures can influence gibberellin metabolism. wikipedia.org In some cases, low temperatures stimulate the biosynthesis of gibberellins. For instance, in heat-induced rosetted Eustoma grandiflorum, cold treatment stimulates the early steps of the GA biosynthetic pathway, leading to an eventual increase in endogenous gibberellin A1(1-) levels, which is essential for stem elongation. researchgate.nettandfonline.com In imbibed Arabidopsis thaliana seeds, low temperatures upregulate a subset of GA biosynthesis genes, resulting in an increased level of bioactive GAs. nih.gov
However, in other contexts, cold stress can lead to a reduction in bioactive GA content. mdpi.com In pea, a short-term temperature drop during the light period reduces the rate of stem elongation and is associated with a decrease in gibberellin A1(1-) levels after a time lag. oup.com This reduction is preceded by an increase in the transcript levels of a GA-deactivating gene. oup.com
Heat Stress Responses and Gibberellin A1(1-) Modulation
High temperatures can also significantly affect gibberellin metabolism and signaling. Heat stress can inhibit the expression of GA20-oxidase and GA3-oxidase genes, thereby blocking GA synthesis. mdpi.com In barley, there is a suggested relationship between GA levels and the amount of stress experienced, with lower GA levels potentially enhancing tolerance to heat stress. wikipedia.orgscispace.com
Conversely, in some developmental processes, elevated temperatures can promote GA biosynthesis. In Arabidopsis seedlings, warm temperatures rapidly upregulate the expression of GA biosynthesis genes, leading to increased GA levels which, in turn, promote hypocotyl elongation. nih.gov This suggests that rapid adjustments in GA levels are crucial for temperature-induced growth responses. icar.org.in
Gibberellin A1(1-) in Drought and Salinity Stress Adaptation
Drought and high salinity are major abiotic stresses that limit plant growth and productivity. Gibberellin A1(1-) plays a complex role in plant adaptation to these stresses, often by interacting with other hormone signaling pathways.
Generally, a reduction in the levels or activity of bioactive gibberellins is associated with increased tolerance to drought and salinity. mdpi.comnih.govd-nb.info This is because lower GA levels can lead to growth restriction, which is a key adaptive response to conserve resources under stress. researchgate.net For example, in tomato, reduced levels of bioactive GA improve drought tolerance and avoidance. nih.govd-nb.info Similarly, in Poplar, low GA levels inhibit growth and promote resistance to water-deficit conditions. nih.gov
Under salt stress, reduced gibberellin signaling is required for the formation of protoxylem gaps in Arabidopsis roots, a developmental adjustment that may enhance salt tolerance by limiting salt uptake and transport. nih.gov This process is dependent on DELLA proteins, which are key negative regulators of GA signaling. nih.gov Salt stress likely reduces the levels of bioactive gibberellins, leading to the stabilization of DELLA proteins. nih.gov
The interplay between gibberellins and other hormones, such as abscisic acid (ABA), is critical for stress responses. mdpi.com Often, GA and ABA act antagonistically to fine-tune growth and stress adaptation.
| Stress Type | Plant Species | General Effect on Gibberellin A1(1-) or its Signaling | Adaptive Response | Reference |
|---|---|---|---|---|
| Drought | Tomato (Solanum lycopersicum) | Reduced levels/activity | Improved drought tolerance and avoidance | nih.govd-nb.info |
| Drought | Poplar (Populus) | Low levels | Inhibited growth, promoted resistance | nih.gov |
| Salinity | Arabidopsis (Arabidopsis thaliana) | Reduced signaling | Formation of protoxylem gaps, enhanced salt tolerance | nih.gov |
| Salinity | General | Reduced levels | Growth restriction, enhanced tolerance | mdpi.comresearchgate.net |
Role of Gibberellin A1(1-) in Nutrient Homeostasis and Acquisition
The influence of gibberellins on nutrient uptake is often linked to their primary role in promoting growth, particularly root and shoot development. plos.org An enhanced root system, stimulated by gibberellins, can more effectively explore the soil for water and nutrients. mdpi.com For instance, studies on cucumber seedlings have shown that suboptimal root-zone temperatures inhibit root growth and consequently reduce nitrate (B79036) uptake. However, the external application of gibberellic acid can reverse these inhibitory effects by promoting root growth and up-regulating the expression of genes associated with nitrate uptake. plos.org This suggests that a reduction in endogenous gibberellin levels under stress conditions may be a key factor in the observed decrease in nutrient acquisition. plos.org
Gibberellins have been shown to be involved in the homeostasis of several key nutrients:
Nitrogen: Gibberellins can enhance nitrogen (N) uptake and accumulation. In mustard (Brassica juncea L.), the application of GA3 was found to increase N uptake, which in turn stimulated shoot growth. plos.org Research on cucumber plants under low-temperature stress further demonstrated that gibberellin application improved N accumulation, likely by enhancing both root growth and the physiological activity of nitrate absorption. plos.org In maize, mutants deficient in gibberellin synthesis exhibited reduced nitrate uptake and increased sensitivity to low nitrogen stress. researchgate.net
Phosphorus: There is evidence suggesting a connection between gibberellins and phosphorus (P) uptake. In barley, genes and proteins related to GA synthesis were found to promote the absorption and use of phosphorus in GA-deficient mutants. frontiersin.org
Calcium: Gibberellins may also facilitate the absorption of calcium (Ca). It is proposed that a protein-GA complex could activate Ca2+ channels or promote the degradation of their repressors through the ubiquitin-proteasome pathway, leading to an increase in calcium uptake. frontiersin.org
Selenium: Studies on tree tomato (Cyphomandra betacea) under selenium (Se) stress have shown that the application of gibberellic acid can promote the accumulation of this micronutrient. frontiersin.org
The interaction between nitrate signaling and gibberellin pathways further highlights the role of GA1(1-) in nutrient homeostasis. Nitrate itself can act as a signaling molecule that promotes plant growth by increasing the biosynthesis of gibberellins and promoting the degradation of DELLA proteins, which are growth repressors. researchgate.net This establishes a direct link between the availability of a key nutrient and the hormonal regulation of growth, where gibberellins act as crucial mediators.
Table 1: Influence of Gibberellins on Nutrient Uptake and Related Gene Expression
| Plant Species | Nutrient | Observed Effect of Gibberellin Application | Reference |
|---|---|---|---|
| Cucumber (Cucumis sativus) | Nitrate (N) | Alleviated the reduction in nitrate uptake rate under suboptimal root-zone temperatures. | plos.org |
| Cucumber (Cucumis sativus) | Nitrogen (N) | Improved overall N accumulation under suboptimal root-zone temperatures. | plos.org |
| Mustard (Brassica juncea) | Nitrogen (N) | Enhanced N uptake and stimulated shoot growth. | plos.org |
| Barley (Hordeum vulgare) | Phosphorus (P) | GA-synthesis related genes promoted P absorption and utilization in GA-deficient mutants. | frontiersin.org |
| Tree Tomato (Cyphomandra betacea) | Selenium (Se) | Increased Se accumulation under Se stress. | frontiersin.org |
Gibberellin A1(1-) Involvement in Responses to Pathogens and Herbivores
Gibberellin A1(1-) and other bioactive gibberellins are deeply involved in the complex signaling networks that govern plant defense against pathogens and herbivores. The role of gibberellins in defense is often characterized by a trade-off between growth and defense, as the plant must allocate its energy resources to either one of these competing processes. mdpi.com
Generally, gibberellins are considered to have a negative role in plant defense against biotic stresses. mdpi.com To mount an effective defense response, plants often need to suppress growth-promoting pathways, including gibberellin signaling. mdpi.comnih.gov This is primarily mediated through the stabilization of DELLA proteins, which are repressors of gibberellin signaling. mdpi.commdpi.comnih.gov When pathogen or herbivore attacks are perceived, the levels of bioactive gibberellins may decrease, leading to an accumulation of DELLA proteins. These proteins then interact with other signaling components to activate defense responses. mdpi.com
The interaction with other defense-related phytohormones is a key aspect of gibberellin's role in immunity:
Jasmonic Acid (JA): The gibberellin and jasmonic acid pathways are often antagonistic. Gibberellin signaling can repress JA-mediated defenses. DELLA proteins can interact with JAZ proteins (repressors of JA signaling), which in turn can inhibit the growth-promoting function of GAs while activating JA-induced defense responses against herbivores and necrotrophic pathogens. mdpi.comoup.com For example, in rice, damage from the brown planthopper (BPH) leads to an upregulation of enzymes that inactivate gibberellins, a process modulated by the JA pathway, thereby inhibiting growth to favor defense. mdpi.com
Salicylic Acid (SA): Salicylic acid is a key hormone in the defense against biotrophic pathogens. The interplay between SA and GA is also often antagonistic. medicine.dp.ua Pathogen recognition can lead to increased SA levels, which can suppress GA signaling to prioritize defense over growth. medicine.dp.ua
The involvement of gibberellins has been documented in responses to various biotic threats:
Pathogens: Different pathogens can manipulate the gibberellin pathway to their advantage. Some viruses interfere with GA synthesis or signaling, leading to altered plant development. mdpi.com In some cases, higher levels of gibberellins can reduce a plant's resistance to bacterial diseases, such as bacterial blight in rice and cassava. mdpi.com
Herbivores: While high GA levels can be detrimental to defense, gibberellins can also contribute to certain physical defense mechanisms. In Populus tomentosa, gibberellin acts in concert with microRNA319a/TCP to control the formation of trichomes, which are hair-like structures on the plant surface that can deter herbivores. mdpi.com This indicates that the role of GA in herbivore defense can be multifaceted, contributing to tolerance or resistance depending on the specific context and mechanism. mdpi.com
Table 2: Role of Gibberellin Signaling in Plant-Biotic Interactions
| Interacting Organism | Plant Species | Role of Gibberellin/GA Signaling | Mechanism/Interaction | Reference |
|---|---|---|---|---|
| Viruses | Potato, Rice | Pathogen manipulates GA pathway | Viruses can alter GA synthesis, reducing its concentration. | mdpi.com |
| Bacteria (Xanthomonas oryzae) | Rice, Cassava | GA reduces plant resistance | High GA levels are associated with increased susceptibility to bacterial blight. | mdpi.com |
| Brown Planthopper (Herbivore) | Rice | GA pathway is suppressed to enhance defense | Herbivore damage activates the JA pathway, which upregulates GA-inactivating enzymes, leading to growth inhibition. | mdpi.com |
| General Herbivores | Populus tomentosa | GA promotes physical defense | GA, along with miR319a/TCP, induces trichome formation. | mdpi.com |
Advanced Research Methodologies for Gibberellin A1 1 Analysis
Chromatographic and Spectrometric Techniques for Quantitative Gibberellin A1(1-) Profiling
Quantitative analysis of gibberellins (B7789140) is challenging due to their low concentrations (often at the ng/g fresh weight level or lower) and the presence of numerous structurally similar compounds in plant tissues. researchgate.net Consequently, highly sensitive and selective analytical methods are required. Hyphenated techniques, which couple the high separation power of chromatography with the precise detection and identification capabilities of mass spectrometry, are the primary tools for GA1 profiling. researchgate.netspringernature.com
Gas chromatography-mass spectrometry (GC-MS) has historically been a cornerstone for the definitive identification and quantification of gibberellins. ui.edu.ng For the analysis of non-volatile compounds like GA1, a derivatization step is necessary to increase their volatility and thermal stability. This typically involves converting the carboxylic acid group to a methyl ester (Me) and the hydroxyl groups to trimethylsilyl (B98337) (TMS) ethers. iastate.edu
Following separation on a capillary GC column, the eluting compounds are ionized and fragmented. The mass spectrometer then separates these fragments based on their mass-to-charge ratio, producing a unique mass spectrum that serves as a chemical fingerprint for identification. nih.govresearchgate.net For quantitative analysis, selected ion monitoring (SIM) is employed, where the instrument is set to detect only a few characteristic ions of the target analyte, significantly enhancing sensitivity and selectivity. nih.gov The most accurate quantification is achieved through isotope dilution, where a known amount of a stable isotope-labeled internal standard (e.g., [¹³C]GA1 or [²H]GA1) is added to the sample at the beginning of the extraction process. nih.gov By measuring the ratio of the endogenous analyte to the internal standard, precise quantification can be performed, correcting for losses during sample preparation and analysis.
Liquid chromatography-mass spectrometry (LC-MS), particularly when used in its tandem mass spectrometry configuration (LC-MS/MS), has become the preferred method for gibberellin analysis. A key advantage of LC-MS is that it often does not require derivatization, simplifying sample preparation.
In a typical LC-MS/MS method for GA1, separation is achieved on a reversed-phase column (e.g., C18) using a gradient elution mobile phase, commonly consisting of acidified water (with formic acid) and an organic solvent like acetonitrile (B52724) or methanol. nih.govresearchgate.netacs.org After separation, the eluent is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) source, which is a soft ionization technique that keeps the molecule intact. For gibberellins, ESI is usually performed in negative ion mode (ESI-), detecting the deprotonated molecule [M-H]⁻. nih.govresearchgate.netnih.gov
For highly selective and sensitive quantification, multiple reaction monitoring (MRM) is used. In this mode, a specific precursor ion (e.g., the [M-H]⁻ ion of GA1 at m/z 347) is selected in the first mass analyzer, fragmented in a collision cell, and a specific product ion is monitored in the second mass analyzer. nih.govresearchgate.net This two-stage filtering process drastically reduces background noise and allows for reliable quantification at very low concentrations.
| Parameter | Description |
|---|---|
| Chromatography | High-Performance Liquid Chromatography (HPLC) |
| Column | Reversed-phase C18 |
| Mobile Phase | Gradient elution with acetonitrile and 0.05% formic acid in water |
| Ionization | Electrospray Ionization (ESI), Negative Mode |
| Detection Mode | Multiple Reaction Monitoring (MRM) |
| Precursor Ion (Q1) | m/z 347 [M-H]⁻ |
| Product Ion (Q3) | Specific fragment ions for confirmation and quantification |
Effective sample preparation is critical for successful trace analysis of GA1, aiming to extract the analyte, remove interfering substances from the complex plant matrix, and concentrate the sample before instrumental analysis. researchgate.net
The process typically begins with the homogenization of plant tissue in a cold organic solvent, such as 80% methanol, to extract the gibberellins and halt enzymatic activity. nih.govresearchgate.net After an initial extraction and filtration, the extract is often reduced in volume and subjected to one or more purification steps. nih.gov Solid-phase extraction (SPE) is a widely used technique for cleanup and pre-concentration. researchgate.netnih.gov C18 cartridges are commonly employed to bind gibberellins and other medium-polarity compounds from the aqueous extract, while more polar impurities are washed away. The gibberellins are then eluted with a solvent of higher organic content, such as methanol. nih.gov An alternative method is matrix solid-phase dispersion (MSPD), where the solid sample is directly blended with a sorbent like C18, and the mixture is packed into a column for subsequent elution of the analytes. nih.govresearchgate.net
Liquid Chromatography-Mass Spectrometry (LC-MS) for Gibberellin A1(1-)
Molecular Genetic Approaches to Study Gibberellin A1(1-) Pathways
The power of molecular genetics has revolutionized the understanding of gibberellin biosynthesis and signaling. nih.gov By studying plants with mutations in specific genes, researchers can determine the function of those genes and piece together the entire pathway. steberlab.orgoup.com
The analysis of mutants has been fundamental to elucidating the GA1 pathway. frontiersin.org Dwarf mutants that can be restored to a wild-type phenotype by the application of exogenous GA1 are often blocked in a specific step of the GA biosynthesis pathway. steberlab.org
A classic example is the dwarf-1 (d1) mutant in maize and the orthologous ga4 mutant in Arabidopsis thaliana. nih.govnih.gov Quantitative GC-MS analysis revealed that these mutants accumulate the precursor GA20 but have very low levels of GA1. nih.gov This demonstrated that the corresponding genes encode the enzyme GA 3-oxidase, which catalyzes the final, crucial conversion of GA20 to the bioactive GA1. nih.gov
Conversely, mutants that display a dwarf phenotype but cannot be rescued by GA application are considered GA-insensitive and are likely impaired in signaling components. oup.com These include mutants in the GA receptor, GIBBERELLIN INSENSITIVE DWARF1 (GID1), and in the genes for DELLA proteins, which are nuclear repressors of GA signaling that are degraded in the presence of GA. oup.comfrontiersin.org Analysis of these mutants has been instrumental in establishing the core GA-GID1-DELLA signaling module. frontiersin.orgoup.com
| Mutant | Organism | Affected Gene/Process | Phenotype | Reference |
|---|---|---|---|---|
| dwarf-1 (d1) | Maize | GA 3-oxidase (GA20 to GA1 conversion) | Dwarfism, low GA1 levels, high GA20 levels; rescued by GA1 application. | nih.gov |
| ga4 | Arabidopsis | GA 3-oxidase (GA20 to GA1 conversion) | Dwarfism, blocks metabolism of GA20 to GA1. | nih.gov |
| gid1 | Rice, Arabidopsis | GA Receptor GID1 | GA-insensitive dwarfism; not rescued by GA application. | oup.comfrontiersin.org |
| gai-1, rga | Arabidopsis | DELLA Proteins (Signaling Repressors) | Constitutively repressed GA signaling, GA-insensitive dwarfism. | oup.com |
To understand the downstream effects of GA1 signaling, researchers use gene expression profiling techniques to identify genes that are regulated by gibberellins. RNA sequencing (RNA-seq) is a powerful, high-throughput method that provides a comprehensive snapshot of the entire transcriptome of a plant under specific conditions (e.g., before and after GA treatment). oup.comfrontiersin.org Such studies often reveal hundreds to thousands of differentially expressed genes (DEGs), indicating that GAs orchestrate widespread transcriptional changes. oup.comnih.gov
These DEGs are involved in a multitude of biological processes, including cell wall modification, photosynthesis, and crosstalk with other hormone pathways. oup.comresearchgate.net For instance, genes encoding cell wall-loosening enzymes like expansins are often found to be upregulated by GA, consistent with the hormone's role in promoting cell elongation. frontiersin.org
To validate the results from RNA-seq experiments, quantitative real-time PCR (qRT-PCR) is commonly used. frontiersin.org This technique measures the expression level of a smaller number of specific genes with high accuracy and sensitivity, confirming the trends observed in the large-scale transcriptomic data. oup.comnih.govfrontiersin.org The combination of RNA-seq and qRT-PCR provides a robust platform for identifying the network of genes that execute the developmental programs initiated by GA1.
| Gene/Gene Family | Function | Observed Regulation by GA | Technique | Reference |
|---|---|---|---|---|
| GA20ox | GA Biosynthesis | Down-regulated (Feedback inhibition) | RNA-seq | oup.com |
| GA2ox | GA Catabolism | Up-regulated (Feedback regulation) | RNA-seq | oup.comnih.gov |
| Expansin 1 (EXPA1) | Cell Wall Loosening | Up-regulated | RNA-seq, qRT-PCR | frontiersin.org |
| YUCCA | Auxin Biosynthesis | Induced | RNA-seq | researchgate.net |
| Photosynthesis-related genes | Photosynthesis | Generally Up-regulated | RNA-seq | oup.com |
Analysis of Biosynthesis and Signaling Mutants
Biochemical and Biophysical Techniques for Gibberellin A1(1-) Research
Advanced research into the molecular mechanisms of gibberellin A1 (GA1) relies on a suite of sophisticated biochemical and biophysical techniques. These methods allow for the detailed characterization of its interactions with cellular components, providing insights into the initiation of the signaling cascade.
Receptor-Ligand Binding Assays for Gibberellin A1(1-)
Receptor-ligand binding assays are fundamental for quantifying the direct interaction between gibberellins and their receptors. These assays are crucial for determining the affinity and specificity of GA1 for its receptor, GIBBERELLIN INSENSITIVE DWARF1 (GID1). usp.bruniprot.org The primary criteria for a candidate receptor are its ability to bind GA reversibly, demonstrate saturability, have a high affinity for biologically active GAs, and show reasonable ligand specificity. usp.br
Early studies utilized radiolabeled gibberellins, such as [3H]gibberellin A1, to detect and characterize binding activity in plant extracts. usp.br For instance, selective binding of [3H]GA1 was identified in protein fractions from dwarf pea epicotyls and lettuce hypocotyls. usp.br A significant advancement was the development of a rapid DEAE-cellulose filter-binding assay, which was used to characterize a single class of binding sites with a dissociation constant (KD) of approximately 70 nM in cucumber. usp.br
Modern techniques like surface plasmon resonance (SPR) provide more precise measurements of binding kinetics. SPR studies have been used to estimate the binding affinity (KD) of various GAs to GID1 proteins by measuring the interaction between DELLA proteins and GID1 in the presence of GA. pnas.org This is because the DELLA protein interacts with the GA-GID1 complex and stabilizes it. pnas.org Research on the rice GID1 (OsGID1) has shown that it binds to GA1 with a dissociation constant (K_D) of 3.05 x 10⁻⁷ M. pnas.org These quantitative assays confirm that biologically active gibberellins, including GA1, have a higher binding affinity for GID1 compared to their inactive precursors or catabolites. usp.br
| Technique | Principle | Key Findings for Gibberellin A1(1-) or Related GAs | Citations |
| Radiolabeling Assays | Uses radiolabeled ligands (e.g., [3H]GA1) to detect and quantify binding to proteins in plant extracts. | Demonstrated selective binding of GA1 in subcellular fractions of pea and lettuce. usp.br | usp.br |
| DEAE-Cellulose Filter-Binding Assay | A rapid method to separate protein-ligand complexes from free ligands, allowing for kinetic analysis. | Characterized a single class of binding sites with a K_D of ~70 nM for GA4 in cucumber hypocotyls. usp.br | usp.br |
| Surface Plasmon Resonance (SPR) | Measures changes in refractive index at a sensor surface to monitor biomolecular interactions in real-time, providing kinetic data (k_on, k_off) and affinity (K_D). | Determined the binding affinity of GA1 to rice GID1 (OsGID1) with a K_D of 3.05 x 10⁻⁷ M. pnas.org | pnas.org |
Protein-Protein Interaction Studies (e.g., Yeast Two-Hybrid, Co-IP)
The core mechanism of gibberellin signaling involves a GA-induced interaction between the GID1 receptor and DELLA proteins, which are nuclear repressors of GA responses. sci-hub.semassey.ac.nz Techniques that probe protein-protein interactions have been instrumental in elucidating this process.
Yeast Two-Hybrid (Y2H) assays have been widely used to demonstrate the GA-dependent interaction between GID1 and DELLA proteins. sci-hub.sefrontiersin.org In this system, the interaction between GID1 (fused to a DNA-binding domain) and a DELLA protein (fused to a transcriptional activation domain) only occurs in the presence of a bioactive gibberellin, leading to the activation of reporter genes in yeast. frontiersin.org Y2H assays confirmed that the GID1-GA complex directly interacts with the rice DELLA protein SLR1 and Arabidopsis DELLA proteins. nih.gov These studies also allow for the comparison of the efficacy of different gibberellins; for instance, GA4 often shows the highest affinity in promoting the GID1-DELLA interaction in Y2H systems. nih.gov Furthermore, Y2H can be used to map the specific domains within the DELLA protein, such as the DELLA and TVHYNP domains, that are required for the interaction with GID1. nih.gov
Co-immunoprecipitation (Co-IP) provides in planta evidence for these interactions. In Co-IP experiments, an antibody targeting a tagged version of one protein (e.g., GFP-GID1) is used to pull it down from a plant cell extract. researchgate.net Any interacting proteins are pulled down along with it and can be detected by western blotting. researchgate.netbiologists.com Studies using Co-IP have confirmed that GID1 and DELLA proteins (like RGA in Arabidopsis and SLR1 in rice) interact within plant cells, and this interaction is strictly dependent on the presence of gibberellin. nih.govresearchgate.netbiologists.com For example, when GFP-GID1 was immunoprecipitated from rice cell extracts, the SLR1 protein was only co-precipitated when the extracts were treated with GA4. nih.gov
| Technique | Principle | Application in Gibberellin Research | Citations |
| Yeast Two-Hybrid (Y2H) | A genetic method to detect protein-protein interactions in yeast. Interaction between a "bait" (e.g., GID1) and "prey" (e.g., DELLA) protein activates reporter genes. | Confirmed the GA-dependent interaction between GID1 and DELLA proteins (SLR1, RGA, GAI). Used to test the activity of different GAs and map interacting domains. sci-hub.sefrontiersin.orgnih.gov | sci-hub.sefrontiersin.orgnih.gov |
| Co-immunoprecipitation (Co-IP) | An antibody-based technique to isolate a specific protein and its binding partners from a cell lysate. | Provided in planta evidence for the GA-dependent interaction between GID1 and DELLA proteins in Arabidopsis and rice. nih.govbiologists.comoup.com | nih.govbiologists.comoup.com |
Molecular Dynamics and Simulation Studies for Gibberellin A1(1-) Interactions
Molecular dynamics (MD) and other computational simulation techniques offer an atomistic view of the interactions between GA1 and its protein partners. acs.org These in silico methods complement experimental approaches by providing detailed insights into the structural and energetic basis of molecular recognition. biorxiv.orgnih.gov
MD simulations can model the dynamic behavior of the GID1 receptor upon binding GA1. acs.org The binding of GA induces a conformational change in a flexible N-terminal "lid" of the GID1 receptor, which closes over the binding pocket. nih.govnih.gov This conformational change is critical as it creates a surface for the subsequent interaction with DELLA proteins. pnas.orgnih.gov Simulations can predict the stability of the GA1-GCR1 complex, with studies showing stable interactions between the protein and the hormone. acs.org
Furthermore, advanced techniques like metadynamics simulations have been employed to study the energetics of the entire signaling complex, for example, the GA1-GCR1-GPA1-GDP-Mg²⁺ complex. acs.orgnih.gov These simulations can reveal how the binding of the GA1 ligand to its receptor induces conformational changes that facilitate downstream signaling events, such as the exchange of GDP for GTP on an associated G-protein. acs.orgnih.gov Such studies can also identify key amino acid residues involved in the interaction, for instance, highlighting the electrostatic interaction between the carboxylate group of GA1 and specific residues within the receptor's binding site as crucial for stability and signaling. acs.org These computational predictions can then guide future experimental work, such as site-directed mutagenesis, to validate the functional importance of these residues. nih.gov
Functional Genomics and Proteomics in Gibberellin A1(1-) Studies
Functional genomics and proteomics provide a global perspective on the cellular responses to gibberellin signaling, moving beyond the study of individual components to a system-wide analysis. frontiersin.org
Transcriptomic and Proteomic Analysis of Gibberellin A1(1-) Treated Plants
Transcriptomic analysis , typically using microarray or RNA-sequencing (RNA-seq), reveals large-scale changes in gene expression in response to gibberellin treatment. frontiersin.orgmdpi.com When plants are treated with gibberellin, hundreds of differentially expressed genes (DEGs) can be identified. frontiersin.orgmdpi.com For example, in a study on loquat, GA3 treatment resulted in the upregulation of 151 DEGs and the downregulation of 111 DEGs in buds. frontiersin.org These DEGs are often enriched in specific functional categories and pathways. Common findings include the modulation of genes involved in:
Hormone Signal Transduction: Genes related to the signaling pathways of other plant hormones are often affected, highlighting extensive crosstalk. frontiersin.orgmdpi.com
Transcription Factors: A significant number of transcription factor families (e.g., MYB, WRKY, AP2-EREBP) show altered expression, indicating their role in mediating the downstream genomic response to GA. frontiersin.orgplos.org
Cell Wall Metabolism: Genes involved in cell wall synthesis and modification are frequently upregulated, consistent with GA's role in promoting cell elongation and growth. mdpi.commdpi.com
Metabolism: Pathways such as carbohydrate metabolism (e.g., pentose (B10789219) phosphate (B84403) pathway, galactose metabolism) are often enriched among DEGs. mdpi.com
Proteomic analysis complements transcriptomics by identifying changes at the protein level. Using techniques like two-dimensional electrophoresis followed by mass spectrometry, researchers can identify proteins whose abundance or post-translational modification state changes upon GA treatment. core.ac.uk For instance, a proteomic study on perennial grasses treated with GA3 identified 37 and 38 differentially expressed proteins in two different species, respectively. core.ac.uk These proteins were involved in processes like energy metabolism, protein synthesis, and cell development. core.ac.uk Quantitative proteomics can also reveal changes in the ubiquitination levels of proteins involved in hormone pathways, including the gibberellin pathway, in response to various stimuli. frontiersin.org
| 'Omics' Type | Methodology | Key Findings | Citations |
| Transcriptomics | RNA-Sequencing (RNA-seq), Microarrays | Identifies hundreds of differentially expressed genes (DEGs) in response to GA treatment. Enriched pathways include hormone signaling, transcription regulation, and cell wall metabolism. frontiersin.orgmdpi.com | frontiersin.orgmdpi.complos.org |
| Proteomics | 2D-Electrophoresis, Mass Spectrometry | Identifies differentially abundant proteins involved in energy metabolism, protein synthesis, and cell development. Reveals changes in post-translational modifications like ubiquitination. core.ac.ukfrontiersin.org | core.ac.ukfrontiersin.org |
Genome-Wide Association Studies (GWAS) for Gibberellin A1(1-)-Related Traits
Genome-Wide Association Studies (GWAS) are a powerful tool for linking natural genetic variation within a plant population to phenotypic variation in specific traits. nih.gov Since gibberellins regulate many key agronomic traits—such as plant height, seed germination, and flowering time—GWAS has been used to identify novel genetic loci and candidate genes involved in the GA pathway or its downstream targets. nih.govfrontiersin.org
In a GWAS, a large population of diverse individuals is genotyped for thousands or millions of genetic markers (like single-nucleotide polymorphisms, SNPs) and phenotyped for the trait of interest. plos.org Statistical analysis then identifies markers that are significantly associated with the observed phenotypic variation.
Examples of GWAS findings related to gibberellin-regulated traits include:
Plant Height: GWAS in wheat and potato has identified loci associated with plant height and stem number that contain candidate genes directly involved in GA metabolism, such as gibberellin 3-beta-dioxygenase and gibberellin 2-oxidase (GA2ox). plos.orgmdpi.com
Seed Germination: In maize, GWAS for germination speed and consistency identified 58 associated variants, with candidate genes involved in signal transduction and energy metabolism, processes crucial for GA-mediated germination. frontiersin.org
Yield-Related Traits: Studies in wheat have linked SNPs to traits like grains per square meter. Candidate genes near these SNPs include a gibberellin oxidase protein, suggesting that variation in GA metabolism can impact crop yield. plos.org
These studies provide valuable insights into the genetic architecture of complex traits and deliver candidate genes for further functional characterization and potential use in crop improvement programs. nih.govmdpi.com
In Situ Localization and Imaging Techniques for Gibberellin A1(1-)
The precise spatial and temporal distribution of gibberellin A1 (GA1), a key bioactive gibberellin, is crucial for regulating various aspects of plant growth and development. Understanding where GA1 is synthesized, transported, and accumulates within plant tissues is fundamental to elucidating its physiological roles. Advanced research methodologies have been developed to visualize and quantify the in situ localization of GA1, providing invaluable insights into its function at the cellular and tissue levels. These techniques range from traditional immunolocalization to sophisticated live-imaging approaches using fluorescent probes and biosensors.
Immunohistochemistry has been a foundational technique for localizing gibberellins within plant tissues. This method utilizes specific antibodies that recognize and bind to target molecules. In studies on developing seeds of morning glory (Pharbitis nil), immunohistochemical staining with an anti-gibberellin A1-methyl ester-antiserum revealed the localization of GA1 and/or GA3. researchgate.netnih.gov The results showed specific staining around the starch grains in the integument of young developing seeds, suggesting the involvement of GAs in the digestion of these starch reserves. researchgate.netnih.gov This localization was correlated with the expression of a GA-inducible α-amylase, further supporting the role of GA1 in mobilizing stored energy for seed development. researchgate.netnih.gov Similarly, immunolocalization studies in pea (Pisum sativum) symbiotic nodules have been used to demonstrate changes in the distribution of bioactive GAs, including GA1, during nodule aging and senescence. frontiersin.org
A significant challenge in localizing small, mobile molecules like gibberellins is preventing their diffusion from their original sites during sample preparation. To address this, a specialized immunohistochemical method was developed for rice anthers, employing 1,3-diisopropylcarbodiimide gas fixation. This technique helps to crosslink the carboxyl groups of gibberellins to amino groups of proteins within the tissue, effectively immobilizing them.
More recently, the development of fluorescently labeled gibberellins has enabled the live imaging of their distribution in living plant tissues. Researchers have synthesized bioactive fluorescent GA compounds to study their spatial distribution in Arabidopsis thaliana roots. pnas.org These studies revealed that labeled GAs specifically accumulate in the endodermal cells of the root elongation zone, suggesting the presence of an active and highly regulated transport mechanism. pnas.org This finding is consistent with previous research indicating that the endodermis is a major GA-responsive tissue in the root. pnas.org
Genetically encoded fluorescent biosensors represent another cutting-edge approach for visualizing GA distribution. The GPS1 biosensor, for instance, is a genetically encoded tool that directly binds to gibberellins and has been used to reveal GA gradients in tissues undergoing rapid elongation, such as the dark-grown hypocotyls and roots of Arabidopsis. nih.gov While not exclusively specific to GA1, these biosensors provide a dynamic view of bioactive GA distribution, showing high levels in the elongation zone and lower levels in the division zone of the root. nih.gov
Mass spectrometry imaging (MSI) is an emerging, powerful technique for the label-free visualization of the spatial distribution of various molecules, including plant hormones, directly in tissue sections. High-resolution mass spectrometry methods can provide detailed information on the distribution of different gibberellins within specific floral organs or other tissues. researchgate.net
These advanced methodologies collectively provide a deeper understanding of the intricate spatiotemporal regulation of gibberellin A1, linking its presence in specific cells and tissues to its diverse functions in plant development.
Data on In Situ Localization and Imaging of Gibberellin A1(1-)
| Methodology | Organism/Tissue | Key Findings on GA1(1-) Localization | Reference |
|---|---|---|---|
| Immunohistochemistry | Morning Glory (Pharbitis nil) Seeds | GA1 and/or GA3 were localized around starch grains in the integument of developing young seeds. | researchgate.netnih.gov |
| Immunolocalization | Pea (Pisum sativum) Symbiotic Nodules | Demonstrated a reduction in bioactive GA3 (structurally similar to GA1) in early senescent mutant and wild-type lines during nodule aging. | frontiersin.org |
| Bioactive Fluorescent GA Imaging | Arabidopsis thaliana Roots | Bioactive fluorescently labeled GAs accumulated specifically in the endodermal cells of the root elongation zone. | pnas.org |
| Genetically Encoded Biosensor (GPS1) | Arabidopsis thaliana Hypocotyl and Root | Revealed a gradient of bioactive gibberellins, with high levels in the elongation zone and low levels in the division zone of the root. | nih.gov |
Evolutionary Aspects of Gibberellin A1 1 Pathways
Comparative Analysis of Gibberellin A1(1-) Biosynthesis Across Plant Lineages
The biosynthesis of gibberellins (B7789140) (GAs), including the pathway leading to GA1, shows significant evolutionary divergence across the plant kingdom and beyond. csic.esoup.com While all vascular plants are believed to produce GAs, the complexity and regulation of the biosynthetic pathway have evolved over time. nih.gov
The GA biosynthesis pathway in plants can be broadly divided into three stages. The initial two stages, which involve the cyclization of geranylgeranyl diphosphate (B83284) (GGPP) to ent-kaurene (B36324) and its subsequent oxidation to ent-kaurenoic acid and GA12, are largely conserved across all land plants. csic.es However, the enzymes catalyzing these steps show evolutionary variations. For instance, in bryophytes like the moss Physcomitrium patens, a single bifunctional ent-copalyl diphosphate synthase/ent-kaurene synthase (CPS/KS) enzyme exists. In contrast, lycophytes and other vascular plants possess separate, monofunctional CPS and KS enzymes, suggesting a gene duplication and subsequent loss-of-function event occurred early in vascular plant evolution. nih.gov
The final stage of GA biosynthesis, involving the conversion of GA12 to bioactive GAs like GA1, is catalyzed by 2-oxoglutarate-dependent dioxygenases (2-ODDs) and is specific to tracheophytes (vascular plants). csic.es This stage includes the non-13-hydroxylation pathway leading to GA4 and the 13-hydroxylation pathway that produces GA1 from its precursor, GA20. oup.comnih.gov The enzymes responsible for these late-stage oxidations, particularly GA 20-oxidase (GA20ox) and GA 3-oxidase (GA3ox), are not found in non-vascular plants, indicating that the capacity to produce the full suite of bioactive GAs, including GA1, is a key innovation of vascular plants. csic.es
The evolution of these biosynthetic enzymes has led to variations in the types and amounts of GAs produced in different plant lineages. For example, the GA3ox in the fern Lygodium japonicum exhibits a higher specificity for GA9 compared to its counterparts in most seed plants. csic.es
| Enzyme/Step | Bryophytes (e.g., P. patens) | Lycophytes (e.g., S. moellendorffii) | Ferns | Seed Plants (Angiosperms/Gymnosperms) | Key Evolutionary Feature |
|---|---|---|---|---|---|
| CPS/KS | Bifunctional enzyme | Monofunctional enzymes | Monofunctional enzymes | Monofunctional enzymes | Shift from bifunctional to monofunctional enzymes in vascular plants. nih.gov |
| GA20ox | Absent | Present | Present | Present | Emergence in vascular plants, enabling C19-GA synthesis. csic.es |
| GA3ox | Absent | Present | Present (with varied specificity) | Present | Final step to bioactive GAs; evolved in vascular plants. csic.esoup.com |
Evolution of Gibberellin A1(1-) Perception and Signaling Mechanisms
The perception and signaling of GA1 are mediated by a core module consisting of the GIBBERELLIN INSENSITIVE DWARF1 (GID1) receptor and DELLA proteins, which act as repressors of GA responses. nih.gov The evolution of this signaling cascade is intricately linked to the evolution of land plants.
DELLA proteins are found in all land plants, from bryophytes to angiosperms, suggesting they predate the emergence of the GA-GID1 signaling module. csic.esnih.gov These proteins belong to the GRAS family of transcriptional regulators and appear to be specific to land plants, with no true orthologs found in their algal relatives. nih.govbiorxiv.org The ancestral function of DELLA proteins was likely related to growth regulation, independent of gibberellin. csic.esnih.gov
The GID1 receptor, which perceives GA, appears later in evolution, with true GID1s being present in vascular plants but absent in non-vascular plants like mosses. csic.esoup.com While GID1-like proteins exist in mosses, they lack the specific N-terminal "lid" required for GA-dependent interaction with DELLA proteins. pnas.orgnih.gov The evolution of GID1 from the carboxylesterase (CXE) family of enzymes represents a case of neofunctionalization, where an enzyme was repurposed as a hormone receptor. pnas.org
The GA-dependent interaction between GID1 and DELLA was a critical evolutionary innovation that occurred in the ancestor of vascular plants. csic.esnih.gov This interaction triggers the degradation of DELLA proteins via the 26S proteasome, thereby de-repressing GA-responsive genes. nih.govsciopen.com The motifs within the N-terminal domain of DELLA proteins required for GID1 binding are surprisingly conserved even in non-vascular plants, which lack a true GID1 receptor. This suggests that these motifs had an earlier function, possibly in transcriptional co-activation, and were later "exapted" for GID1 interaction once the receptor evolved. csic.esnih.gov
Over the course of evolution, the GID1 receptor has diversified, particularly in eudicots, leading to different subtypes with varying affinities for different GAs. pnas.org For example, the emergence of a hypersensitive B-type GID1 in some eudicots may have contributed to adaptive growth in challenging environments. pnas.org This co-evolution of receptor and ligand has refined the specificity and sensitivity of GA signaling.
| Component | Charophyte Algae | Bryophytes (P. patens) | Lycophytes (S. moellendorffii) | Angiosperms (Arabidopsis) | Evolutionary Origin/Key Event |
|---|---|---|---|---|---|
| DELLA Proteins | Absent | Present | Present | Present | Evolved in the common ancestor of land plants. biorxiv.orgnih.gov |
| GID1 Receptor | Absent | Absent (GID1-like proteins lack key features) | Present (functional) | Present (diversified) | Emerged in the ancestor of vascular plants. csic.espnas.org |
| GA-dependent GID1-DELLA Interaction | Absent | Absent | Present | Present | A key innovation in vascular plants, leading to DELLA degradation. csic.esnih.gov |
Adaptation of Gibberellin A1(1-) Responses in Diverse Plant Species
The gibberellin pathway, including responses mediated by GA1, is crucial for a plant's ability to adapt its growth and development to environmental conditions. csic.es The regulation of GA metabolism and signaling allows plants to modulate their stature, flowering time, and germination in response to cues like light, temperature, and stress. brazilianjournals.com.brbrazilianjournals.com.br
In many species, GA levels are integrated with environmental signals to optimize growth. For example, GAs are involved in the response to changing temperatures, which is critical for adaptation to climate change. nih.govsebiot.org Under stress conditions such as drought or high salinity, GA levels are often reduced, leading to a restriction of growth, which is a key survival strategy. biorxiv.orgresearchgate.net This response is often mediated by the stabilization of DELLA proteins, which act as central hubs integrating various stress signals. wur.nl
The differential sensitivity of various organs to gibberellins is another adaptive trait. In tomato, for instance, shoots are highly dependent on GA for elongation, while primary root elongation is much less affected by GA depletion. biorxiv.org This differential response, potentially caused by lower expression of the dominant GID1 receptor in roots, allows plants to adjust their root-to-shoot ratio in response to environmental stresses like drought, favoring water uptake over shoot growth. biorxiv.org
The role of GAs in reproductive development also shows adaptation across species. In lower vascular plants like lycophytes and ferns, GAs are primarily involved in reproductive processes, such as determining sex in ferns. oup.comnih.gov In higher plants, this role has expanded to include the promotion of flowering, fruit development, and seed germination, processes that are tightly linked to environmental timing and reproductive success. nih.govnih.gov The evolution of hypersensitive GID1 receptors in some eudicots is thought to have provided an advantage for adaptive growth under suboptimal conditions, further highlighting the role of the GA pathway in plant adaptation. pnas.org
Role of Gibberellin A1(1-) in Lower Plants, Fungi, and Bacteria
While GA1 is a key hormone in higher plants, gibberellins or their biosynthetic pathways are also found in some lower plants, fungi, and bacteria, where they have evolved independently and often serve different functions. csic.esoup.comnih.gov
Lower Plants: The lycophyte Selaginella moellendorffii produces and responds to GAs, possessing the necessary biosynthetic genes and a functional GID1-DELLA signaling module. nih.gov In contrast, the moss Physcomitrium patens, a bryophyte, produces the GA precursor ent-kaurenoic acid but does not synthesize bioactive GAs like GA1 and lacks a true GID1 receptor. csic.esnih.gov In ferns, GAs act as antheridiogens, determining the male sex, a function critical for their reproductive strategy. nih.gov The presence of parts of the GA pathway in bryophytes and a full pathway in lycophytes illustrates the step-wise evolution of GA synthesis and signaling. nih.gov
Fungi: Gibberellins were first discovered as metabolites of the fungus Gibberella fujikuroi (now Fusarium fujikuroi), a rice pathogen. oup.combrazilianjournals.com.br Fungi produce a range of GAs, including gibberellic acid (GA3) and GA1. tandfonline.com However, the fungal GA biosynthetic pathway, while leading to structurally identical compounds, is mechanistically different from the plant pathway and involves unrelated enzymes, such as distinct cytochrome P450 monooxygenases. csic.es This is a classic example of convergent evolution. nih.gov The genes for GA biosynthesis in fungi are typically located in a gene cluster. oup.com In the context of plant-fungal interactions, GAs produced by the fungus are thought to act as virulence factors, manipulating the host plant's growth and suppressing its defense mechanisms. oup.com
Bacteria: Certain plant-associated bacteria, including symbiotic nitrogen-fixing rhizobia like Bradyrhizobium japonicum, can also produce gibberellins, such as GA9. csic.esnih.gov Similar to fungi, the bacterial GA biosynthesis pathway evolved independently from that of plants and fungi. nih.gov The bacterial pathway utilizes a unique set of enzymes to arrive at the same intermediates as the plant non-13-hydroxylation pathway. nih.gov The production of GAs by these bacteria likely plays a role in establishing and maintaining the symbiotic relationship with their host plants. oup.comnih.gov
The presence of GA biosynthesis in these diverse organisms underscores the independent evolutionary paths that have led to the production of these complex molecules, driven by the selective advantages they confer in pathogenic or symbiotic interactions with plants. nih.govnih.gov
Future Research Directions and Emerging Concepts in Gibberellin A1 1 Biology
Elucidation of Uncharacterized Gibberellin A1(1-) Regulators and Effectors
While the core GA1 signaling pathway involving the GID1 receptor and DELLA repressor proteins is well-established, many components that fine-tune this pathway remain unknown. nih.govoup.com Future research will focus on identifying and characterizing novel proteins that regulate GA1 synthesis, transport, and signaling, as well as the downstream effectors that execute its developmental programs.
Key research questions include:
What are the identities and functions of uncharacterized transporters involved in the cell-to-cell and long-distance movement of GA1 and its precursors?
Are there additional E3 ubiquitin ligases or other protein-modifying enzymes that regulate the stability of DELLA proteins? frontiersin.org
What is the full complement of transcription factors and co-regulators that interact with DELLA proteins to control gene expression? researchgate.net
Recent studies have pointed to the existence of additional regulatory layers. For instance, proteins like SPINDLY (SPY) and the SWITCH/SUCROSE NONFERMENTING (SWI/SNF) chromatin-remodeling complex have been shown to modulate GA responses, suggesting a complex interplay of factors that control GA1 signaling. encyclopedia.pub Identifying these unknown players is crucial for a complete picture of GA1 action.
Integration of Multi-Omics Data for Systems-Level Understanding of Gibberellin A1(1-) Networks
The advent of high-throughput "omics" technologies provides an unprecedented opportunity to understand the complex networks governed by GA1. Integrating data from genomics, transcriptomics, proteomics, and metabolomics will allow for a systems-level view of how GA1 coordinates various biological processes. mdpi.comfrontiersin.org
A multi-omics approach can:
Identify the complete set of genes, proteins, and metabolites whose levels or activities are altered in response to changes in GA1 concentration. frontiersin.org
Construct detailed regulatory networks showing the intricate connections between GA1 signaling and other hormonal pathways, such as those for auxin, cytokinin, and abscisic acid. encyclopedia.pubmdpi.com
Reveal how these networks are rewired in response to different developmental cues and environmental stresses. mdpi.com
For example, integrating transcriptomic and metabolomic data has begun to unravel how GA1 influences metabolic pathways beyond its immediate biosynthetic route, impacting the production of other important compounds. pensoft.net Such integrative analyses will be instrumental in building predictive models of plant growth and development. biorxiv.org
Role of Epigenetics in Gibberellin A1(1-) Mediated Plant Responses
Epigenetic modifications, such as DNA methylation and histone modifications, are emerging as critical regulators of gene expression in response to hormonal signals, including GA1. exlibrisgroup.comnih.gov These modifications can provide a "memory" of past conditions, allowing plants to fine-tune their responses to recurring environmental cues. mdpi.com
Future research in this area will address:
How does GA1 signaling lead to changes in the epigenetic landscape of target genes?
Which specific epigenetic marks are associated with the activation or repression of GA1-responsive genes?
To what extent do epigenetic changes contribute to the long-term effects of GA1 on plant development and stress adaptation? mdpi.com
Studies have shown that chromatin-remodeling ATPases like BRAHMA (BRM) and PICKLE (PKL) are involved in regulating the expression of GA-responsive genes, highlighting the importance of the chromatin state in mediating GA1 action. encyclopedia.pubmdpi.com Further investigation into the interplay between GA1 signaling and epigenetic machinery will reveal a new layer of regulatory control. nih.govoup.com
Developing Novel Genetic Tools for Precise Manipulation of Gibberellin A1(1-) Pathways
The development of precise and efficient genome editing technologies, particularly the CRISPR/Cas9 system, is revolutionizing plant biology research. mdpi.comnih.gov These tools offer the ability to make targeted modifications to genes involved in the GA1 pathway, enabling researchers to dissect their functions with unprecedented accuracy. nih.gov
Future applications of these technologies include:
Creating a suite of mutant alleles for each gene in the GA1 pathway to study their specific roles. mdpi.com
Introducing subtle changes in gene regulatory regions to fine-tune the expression of GA1-related genes and observe the effects on plant growth and development.
Developing dominant dwarf varieties by editing genes like PROCERA to create gibberellin-responsive alleles, which could be valuable for agriculture. als-journal.comresearchgate.net
Engineering metabolic pathways in microorganisms like Fusarium fujikuroi to produce specific gibberellins (B7789140), such as GA1, for agricultural applications. frontiersin.orgnih.gov
These genetic tools will not only enhance our fundamental understanding of the GA1 pathway but also provide powerful new strategies for crop improvement. nih.gov
Understanding Gibberellin A1(1-) Homeostasis and Signaling in Complex Environmental Scenarios
Plants in their natural environment are simultaneously exposed to a multitude of interacting environmental cues, such as fluctuating light, temperature, and water availability. oup.com A major challenge for future research is to understand how GA1 homeostasis and signaling are maintained and modulated under these complex and often stressful conditions. brazilianjournals.com.br
Key areas of investigation include:
How do different environmental signals converge on the GA1 pathway to regulate plant growth and development?
What are the molecular mechanisms that allow plants to prioritize certain responses over others in a complex environment?
How does the interaction between GA1 and other stress-related hormones, like abscisic acid and ethylene (B1197577), contribute to a plant's ability to cope with combined stresses? nih.govnih.gov
Research has shown that drought stress can reduce stem elongation by altering the expression of genes related to gibberellin metabolism. ashs.org Understanding these interactions is critical for developing crops that are resilient to the challenges of a changing climate. nih.gov
Investigating the Contribution of Gibberellin A1(1-) to Phenotypic Plasticity
Phenotypic plasticity, the ability of a single genotype to produce different phenotypes in response to environmental variation, is crucial for plant survival and adaptation. mdpi.com Gibberellin A1 plays a significant role in this process by allowing plants to adjust their growth and development to optimize their performance in a given environment. mdpi.com
Future research will explore:
What is the genetic and molecular basis for natural variation in GA1-mediated phenotypic plasticity?
Can we manipulate the GA1 pathway to enhance the phenotypic plasticity of crops, making them more adaptable to diverse and unpredictable agricultural settings?
The regulation of GA signaling is particularly important for growth plasticity under stress, enabling plants to modify their growth patterns for optimal survival. mdpi.com Elucidating the precise role of GA1 in these plastic responses will provide valuable insights into the evolution of plant adaptation and offer new avenues for breeding more resilient and productive crops.
Q & A
Q. What experimental methodologies are recommended for detecting and quantifying gibberellin A1(1−) in plant tissues?
To detect gibberellin A1(1−), liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard due to its sensitivity and specificity. Ensure samples are stabilized with antioxidants (e.g., ascorbic acid) during extraction to prevent degradation. For quantification, use deuterated internal standards (e.g., D₂-GA1) to correct for matrix effects . Immunoassays are less precise but useful for rapid screening; validate results with LC-MS/MS to avoid cross-reactivity artifacts.
Q. How should researchers design experiments to study GA1 biosynthesis pathways in model plants?
Use isotopic labeling (e.g., ¹³C-mevalonate) to trace GA1 precursors in mutant lines (e.g., Arabidopsis ga1-3). Combine with enzyme activity assays for key biosynthetic enzymes (e.g., ent-kaurene oxidase). Include wild-type and mutant controls to isolate pathway-specific effects. For transcript analysis, perform RNA-seq on gibberellin-deficient mutants treated with GA1 to identify feedback-regulated genes .
Key Considerations:
- Replicate treatments across biological triplicates.
- Use in vitro enzyme assays with recombinant proteins to confirm catalytic activity.
Advanced Research Questions
Q. How can contradictory data on GA1’s role in root development be resolved?
Conflicting results often arise from tissue-specific responses or environmental variables (e.g., light, nutrient stress). Design experiments with:
- Tissue-specific promoters (e.g., DR5::GUS for auxin-GA crosstalk).
- Controlled environmental chambers to standardize growth conditions.
- Time-course analyses to distinguish transient vs. sustained effects.
For meta-analysis, aggregate datasets from public repositories (e.g., NCBI GEO) and apply statistical harmonization to account for protocol differences .
Q. What strategies are effective for studying GA1 receptor (GID1) interactions in non-model species?
Use homology modeling (e.g., SWISS-MODEL) to predict GID1 structure in target species, followed by site-directed mutagenesis to validate binding pockets. For functional studies:
Q. How can researchers address challenges in synthesizing stable GA1 analogs for mechanistic studies?
Optimize synthetic routes using protecting groups (e.g., methyl esters) to enhance stability. Characterize intermediates via NMR and high-resolution MS. For biological testing:
- Use in vitro assays (e.g., aleurone α-amylase induction) to compare activity with native GA1.
- Validate structural integrity after prolonged storage via stability-indicating HPLC methods .
Q. What experimental frameworks are suitable for investigating GA1’s crosstalk with other phytohormones?
Employ factorial designs with hormone treatments (e.g., GA1 ± auxin/ABA). Use transcriptomic (RNA-seq) and proteomic (LC-MS/MS) profiling to identify overlapping regulatory nodes. For spatial analysis, apply laser-capture microdissection to isolate hormone-responsive tissues (e.g., root meristems) .
Q. How should researchers validate GA1-associated gene networks identified through omics studies?
- Conduct co-expression network analysis (e.g., WGCNA) to prioritize hub genes.
- Validate via transient overexpression/VIGS (virus-induced gene silencing) in model plants.
- Cross-reference with chromatin immunoprecipitation (ChIP-seq) data for transcription factor binding sites .
Methodological Best Practices
- Reproducibility: Document all experimental parameters (e.g., pH, temperature) in supplemental files. Share raw data via repositories like Zenodo .
- Ethical Compliance: Adhere to institutional biosafety guidelines when engineering GA1-deficient mutants .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
